2,6-Dichloro-3,3'-bipyridine

Core Science & Biosynthesis

molecular structure and geometry of 2,6-Dichloro-3,3'-bipyridine

An In-Depth Technical Guide to the Molecular Structure and Geometry of 2,6-Dichloro-3,3'-bipyridine

For Researchers, Scientists, and Drug Development Professionals

Abstract

Substituted bipyridines are a cornerstone of modern medicinal chemistry, catalysis, and materials science. Their ability to chelate metals, participate in aromatic stacking interactions, and serve as versatile synthetic scaffolds makes them privileged structures. The introduction of halogen atoms, such as chlorine, provides a powerful tool to modulate their steric, electronic, and pharmacokinetic properties. This guide provides a comprehensive technical analysis of 2,6-dichloro-3,3'-bipyridine, a molecule of significant interest due to its unique substitution pattern. We will delve into its fundamental molecular structure, explore the critical aspects of its geometry with a focus on conformational analysis, and present detailed methodologies for its synthesis and structural elucidation. This document serves as a foundational resource for researchers aiming to leverage the specific attributes of this compound in drug design, ligand development, and advanced material synthesis.

Introduction: The Significance of Halogenated Bipyridines

Bipyridine derivatives are central to the development of a vast array of functional molecules, from active pharmaceutical ingredients (APIs) to ligands for transition-metal catalysts and photosensitizers.[1] The strategic placement of substituents on the bipyridine core is a key design element. Halogens, particularly chlorine, are of paramount importance in this context. They act as bioisosteres for other groups, modify lipophilicity, and introduce electron-withdrawing effects that can alter the reactivity and binding affinity of the molecule. Furthermore, chlorine atoms can serve as synthetic handles for further functionalization via cross-coupling reactions or participate in halogen bonding, a specific and directional non-covalent interaction increasingly recognized for its role in molecular recognition and crystal engineering.

2,6-Dichloro-3,3'-bipyridine presents a particularly interesting case. The chlorine atom at the 2-position, ortho to the inter-ring bond, introduces significant steric hindrance that dictates the molecule's three-dimensional shape. This guide will explore the profound impact of this substitution on the molecule's geometry and discuss the advanced analytical techniques required to characterize it.

Molecular Structure and Electronic Profile

The fundamental identity of 2,6-dichloro-3,3'-bipyridine is defined by its constituent atoms and their connectivity.

• Molecular Formula: C₁₀H₆Cl₂N₂[2]

• Molecular Weight: 225.07 g/mol [2][3]

• IUPAC Name: 2,6-dichloro-3-(pyridin-3-yl)pyridine

The molecule consists of two pyridine rings linked by a single C-C bond at their 3 and 3' positions. The atoms within each pyridine ring are sp² hybridized, resulting in a planar, aromatic system. The nitrogen atoms possess lone pairs of electrons in sp² hybrid orbitals, which are available for coordination with metal ions or participation in hydrogen bonding. The chlorine atoms are covalently bonded to sp² hybridized carbons, and their electronegativity polarizes the C-Cl bond and influences the electron density distribution across the aromatic rings.

Caption: Molecular structure of 2,6-dichloro-3,3'-bipyridine with atom numbering.

Core Analysis: Molecular Geometry and Conformational Dynamics

While the individual pyridine rings are planar, the overall three-dimensional geometry of 2,6-dichloro-3,3'-bipyridine is dictated by the rotation around the C3-C3' single bond. This rotation is not free but is governed by a delicate balance between two opposing forces: π-conjugation, which favors a planar (dihedral angle of 0° or 180°) conformation to maximize orbital overlap between the rings, and steric repulsion, which favors a twisted conformation to minimize clashes between bulky ortho substituents.

In 2,6-dichloro-3,3'-bipyridine, the steric repulsion between the chlorine atom at the C2 position and the hydrogen atom at the C2' position (and to a lesser extent, the nitrogen lone pairs) is the dominant factor. This forces the molecule to adopt a non-planar, or gauche, conformation. This is a critical structural feature that distinguishes it from less substituted bipyridines and has profound implications for its interaction with biological targets. The degree of this twist is quantified by the C2-C3-C3'-C2' dihedral angle. While a precise value for this specific molecule requires experimental determination, data from structurally related compounds, such as 3,3'-dimethyl-2,2'-bipyridine complexes (NCCN torsion angle ~40°)[4] and crystalline 2,3′-bipyridine-2′,6′-dicarbonitrile (dihedral angles from 5° to 25°), suggest a significant deviation from planarity.[5]

Caption: Steric repulsion driving the non-planar geometry of 2,6-dichloro-3,3'-bipyridine.

Predicted Geometric Parameters

Based on data from related crystal structures, a table of expected bond lengths and angles can be compiled. These values serve as a useful benchmark for experimental and computational validation.

Parameter	Atom Pair / Triplet	Expected Value (Å or °)	Justification / Reference
Bond Lengths
Aromatic C-C	C-C in ring	~1.39 Å	Typical sp²-sp² carbon bond length in aromatic systems.[6]
Aromatic C-N	C-N in ring	~1.34 Å	Shorter than C-C due to nitrogen's electronegativity.[7]
Inter-ring C-C	C3-C3'	~1.49 Å	Standard sp²-sp² single bond length.
C-Cl Bond	C-Cl	~1.74 Å	Typical C(sp²)-Cl bond length.
Bond Angles
Ring Interior Angles	C-C-C, C-N-C	~120°	Consistent with sp² hybridization, with slight deviations due to the heteroatom.
Dihedral Angle
Inter-ring Twist	C2-C3-C3'-C2'	20° - 50°	Predicted based on steric hindrance, deviating significantly from 0° (planar).[4][5][8]

Methodologies for Synthesis and Structural Characterization

A rigorous understanding of the molecular structure and geometry of 2,6-dichloro-3,3'-bipyridine necessitates a multi-faceted approach, combining chemical synthesis with advanced analytical techniques.

Workflow for Structural Elucidation

Caption: Integrated workflow for the synthesis and structural elucidation of the target molecule.

Experimental Protocol 1: Synthesis via Suzuki-Miyaura Cross-Coupling

Rationale: The Suzuki-Miyaura coupling is one of the most robust and versatile methods for forming C-C bonds between aromatic rings.[1] It offers high yields, tolerance to a wide range of functional groups, and generally mild reaction conditions, making it the method of choice for synthesizing unsymmetrical bipyridines.

Methodology:

• Reactant Preparation: In a flame-dried Schlenk flask under an inert atmosphere (Argon or Nitrogen), combine 2,6-dichloropyridine-3-boronic acid (1.0 eq.), 3-bromo-2,6-dichloropyridine (1.1 eq.), and a palladium catalyst such as Pd(PPh₃)₄ (0.05 eq.).

• Solvent and Base Addition: Add a degassed solvent mixture, typically toluene and water (e.g., 4:1 v/v). Add a base, such as sodium carbonate (Na₂CO₃, 2.0 eq.), dissolved in the water portion.

• Reaction: Heat the mixture to reflux (typically 80-100 °C) with vigorous stirring. Monitor the reaction progress by Thin Layer Chromatography (TLC).

• Workup: After completion (usually 12-24 hours), cool the reaction to room temperature. Dilute with ethyl acetate and wash sequentially with water and brine.

• Purification: Dry the organic layer over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure. Purify the crude product by column chromatography on silica gel using a hexane/ethyl acetate gradient to yield pure 2,6-dichloro-3,3'-bipyridine.

Experimental Protocol 2: Characterization by NMR Spectroscopy

Rationale: Nuclear Magnetic Resonance (NMR) spectroscopy is indispensable for confirming the covalent structure of the synthesized molecule. The asymmetry of 2,6-dichloro-3,3'-bipyridine means that each of the six protons will be chemically distinct, leading to a complex but interpretable ¹H NMR spectrum.

Methodology:

• Sample Preparation: Dissolve approximately 5-10 mg of the purified product in 0.6 mL of a deuterated solvent (e.g., CDCl₃ or DMSO-d₆) in a standard 5 mm NMR tube.

• Data Acquisition: Acquire ¹H and ¹³C NMR spectra on a high-field NMR spectrometer (e.g., 400 MHz or higher). Standard acquisition parameters should be used.

• Spectral Analysis:

  • ¹H NMR: Expect six distinct signals in the aromatic region (typically δ 7.0-9.0 ppm). Analyze the coupling constants (J-values) to establish the connectivity between adjacent protons. For example, the proton at C4 will appear as a doublet of doublets, coupled to the protons at C5 and C6.

  • ¹³C NMR: Expect ten distinct signals, one for each unique carbon atom in the molecule.

  • 2D NMR: If assignments are ambiguous, perform 2D NMR experiments like COSY (¹H-¹H correlation) and HSQC (¹H-¹³C correlation) to definitively assign all signals.

Experimental Protocol 3: Determination of Geometry by X-ray Crystallography

Rationale: Single-crystal X-ray diffraction (XRD) is the gold standard for unambiguously determining the three-dimensional structure of a molecule in the solid state. It provides precise measurements of all bond lengths, bond angles, and dihedral angles, offering definitive proof of the non-planar conformation.

Methodology:

• Crystal Growth: Grow single crystals suitable for XRD. This is often the most challenging step. A common method is slow evaporation of a saturated solution of the compound in a suitable solvent or solvent mixture (e.g., dichloromethane/hexane).[5][9]

• Data Collection: Mount a suitable crystal on a goniometer head of a diffractometer. Collect diffraction data at a low temperature (e.g., 100 K) to minimize thermal vibrations.

• Structure Solution and Refinement: Process the diffraction data to obtain a set of structure factors. Solve the structure using direct methods and refine the atomic positions and displacement parameters using full-matrix least-squares refinement software (e.g., SHELXL).[9][10]

• Data Analysis: Analyze the refined structure to obtain the final geometric parameters, including the critical C2-C3-C3'-C2' dihedral angle and intermolecular packing interactions in the crystal lattice.

Conclusion and Outlook for Drug Development

The molecular architecture of 2,6-dichloro-3,3'-bipyridine is defined by a sterically enforced non-planar geometry. This guide has detailed the structural rationale for this twisted conformation and outlined the rigorous experimental and computational workflows required for its characterization. For drug development professionals, this specific three-dimensional structure is not a limitation but an opportunity. The well-defined gauche conformation creates a unique topographical and electrostatic profile that can be exploited for highly specific binding to protein targets. The chlorine substituents provide sites for metabolic stability, lipophilicity modulation, and potential halogen bonding interactions, all of which are critical parameters in modern drug design. A thorough understanding of this molecule's structure is the first and most crucial step toward unlocking its potential in the development of novel therapeutics.

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• Structural and Spectroscopic Characterization of Rhenium Complexes Containing Neutral, Monoanionic, and Dianionic Ligands of 2,2'-Bipyridines and 2,2':6,2″-Terpyridines: An Experimental and Density Functional Theory (DFT)-Computational Study. (2007). Inorganic Chemistry, 46(25), 10778-10791. ResearchGate. Retrieved from [Link]

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Unveiling the Electronic Landscape of 2,6-Dichloro-3,3'-bipyridine: A Technical Guide for Researchers

Introduction: The Strategic Importance of Substituted Bipyridines

Bipyridine ligands and their derivatives are fundamental building blocks in modern chemistry, underpinning significant advancements in catalysis, materials science, and drug development. Their ability to form stable complexes with a wide array of metal ions has led to their use in applications ranging from organic light-emitting diodes (OLEDs) to photocatalysis. The electronic properties of these ligands are paramount, as they dictate the behavior of the resulting metal complexes. The strategic placement of substituents on the bipyridine core allows for the fine-tuning of these properties. This guide focuses on the electronic characteristics of 2,6-dichloro-3,3'-bipyridine, a molecule whose specific electronic data is not extensively documented but whose properties can be inferred from the rich literature on related compounds. This document will serve as a predictive framework for researchers, outlining the expected electronic landscape of this ligand and the methodologies to empirically validate these predictions.

I. Molecular Structure and its Electronic Implications

The structure of 2,6-dichloro-3,3'-bipyridine, with chlorine atoms at the 2 and 6 positions, is anticipated to significantly influence its electronic properties. The presence of these electron-withdrawing chloro groups is expected to lower the energy of both the highest occupied molecular orbital (HOMO) and the lowest unoccupied molecular orbital (LUMO). This effect is crucial as the HOMO-LUMO energy gap is a key determinant of a molecule's chemical reactivity and kinetic stability.[1] A larger HOMO-LUMO gap generally correlates with higher stability and lower reactivity.

The chlorine substituents will also induce a significant inductive effect, drawing electron density away from the pyridine rings. This can impact the ligand's coordination chemistry, potentially altering the strength and nature of its bonds with metal centers.

Caption: Predicted structure of 2,6-dichloro-3,3'-bipyridine.

II. Predicted Electronic Properties and Spectroscopic Signature

A. Frontier Molecular Orbitals: HOMO-LUMO Gap

The HOMO and LUMO energies are critical parameters that govern a molecule's electronic behavior.[1] For 2,6-dichloro-3,3'-bipyridine, the electron-withdrawing nature of the chlorine atoms is expected to stabilize both frontier orbitals, leading to a lower HOMO energy and a lower LUMO energy compared to unsubstituted 3,3'-bipyridine. The magnitude of the HOMO-LUMO gap will be a crucial factor in determining its potential applications. A relatively large gap would suggest high stability, making it a suitable ligand for robust catalysts. Conversely, a smaller gap could be advantageous for applications in molecular electronics.

Computational methods, such as Density Functional Theory (DFT), are powerful tools for predicting these properties. For instance, studies on similar chlorinated aromatic compounds have successfully used DFT to estimate HOMO-LUMO gaps and other electronic parameters.[1]

Table 1: Predicted Electronic Properties of 2,6-Dichloro-3,3'-bipyridine (Qualitative)

Property	Predicted Effect of Dichloro-Substitution	Rationale
HOMO Energy	Lowered	Inductive effect of chlorine atoms
LUMO Energy	Lowered	Inductive effect of chlorine atoms
HOMO-LUMO Gap	Potentially increased	Stabilization of both HOMO and LUMO
Electron Affinity	Increased	Lowered LUMO energy
Ionization Potential	Increased	Lowered HOMO energy

B. Electrochemical Behavior

The electrochemical properties of 2,6-dichloro-3,3'-bipyridine are directly linked to its HOMO and LUMO energies. Cyclic voltammetry would be the primary technique to experimentally probe these characteristics. It is anticipated that the reduction potential of the ligand will be shifted to more positive values compared to unsubstituted bipyridines due to the electron-withdrawing chlorine atoms. This would indicate that the ligand is more easily reduced. The oxidation potential is also expected to be affected, likely shifting to more positive values, making the ligand more difficult to oxidize. This electrochemical behavior is critical when designing metal complexes for redox-active applications, such as in electrocatalysis.[2]

C. Spectroscopic Properties

The UV-Vis absorption spectrum of 2,6-dichloro-3,3'-bipyridine is expected to be dominated by π → π* transitions within the aromatic system. The position and intensity of these absorption bands will be influenced by the chlorine substituents. Time-dependent DFT (TD-DFT) calculations can provide theoretical insights into the electronic transitions and help in the interpretation of experimental spectra.[3]

III. Experimental and Computational Workflows

To empirically determine the electronic properties of 2,6-dichloro-3,3'-bipyridine, a combination of experimental and computational techniques should be employed.

A. Synthesis

The synthesis of 2,6-dichloro-3,3'-bipyridine would likely involve a cross-coupling reaction. A potential route could be the coupling of two functionalized pyridine rings, for example, a Suzuki or Stille coupling of a boronic acid or stannane derivative of 2-chloro-3-halopyridine with another molecule of the same. The synthesis of related dichlorobipyrazines has been achieved through lithiation followed by quenching.[4]

Caption: A generalized workflow for the synthesis and characterization.

B. Electrochemical Characterization

Protocol: Cyclic Voltammetry

• Preparation of the Analyte Solution: Dissolve a known concentration of 2,6-dichloro-3,3'-bipyridine in a suitable solvent (e.g., acetonitrile or dichloromethane) containing a supporting electrolyte (e.g., 0.1 M tetrabutylammonium hexafluorophosphate).

• Electrochemical Cell Setup: Use a standard three-electrode setup consisting of a working electrode (e.g., glassy carbon), a reference electrode (e.g., Ag/AgCl), and a counter electrode (e.g., platinum wire).

• Data Acquisition: Purge the solution with an inert gas (e.g., argon or nitrogen) to remove dissolved oxygen. Record the cyclic voltammogram by sweeping the potential and measuring the resulting current.

• Data Analysis: Determine the reduction and oxidation potentials from the voltammogram. These can be related to the LUMO and HOMO energies, respectively.

C. Spectroscopic Analysis

Protocol: UV-Vis Spectroscopy

• Sample Preparation: Prepare a dilute solution of 2,6-dichloro-3,3'-bipyridine in a UV-transparent solvent (e.g., ethanol or hexane).

• Measurement: Record the absorption spectrum over a relevant wavelength range (e.g., 200-800 nm) using a spectrophotometer.

• Analysis: Identify the wavelengths of maximum absorption (λmax) and calculate the molar absorptivity (ε).

D. Computational Modeling

Protocol: Density Functional Theory (DFT) Calculations

• Structure Optimization: Build the molecular structure of 2,6-dichloro-3,3'-bipyridine and perform a geometry optimization using a suitable DFT functional (e.g., B3LYP) and basis set (e.g., 6-311+G(d,p)).[1]

• Frequency Calculation: Perform a frequency calculation to confirm that the optimized structure corresponds to a true energy minimum.

• Electronic Property Calculation: From the optimized structure, calculate the HOMO and LUMO energies, the HOMO-LUMO gap, and other electronic descriptors.

• Spectra Simulation: Use Time-Dependent DFT (TD-DFT) to simulate the UV-Vis absorption spectrum and compare it with the experimental data.

Caption: Integrated workflow for experimental and computational characterization.

IV. Potential Applications in Research and Development

The predicted electronic properties of 2,6-dichloro-3,3'-bipyridine suggest its potential utility in several areas of research and development.

• Coordination Chemistry: As a ligand, it can be used to synthesize novel metal complexes. The electronic and steric effects of the chloro-substituents will influence the geometry, stability, and reactivity of these complexes.[5]

• Catalysis: Metal complexes of 2,6-dichloro-3,3'-bipyridine could be explored as catalysts in a variety of organic transformations. The electron-withdrawing nature of the ligand may enhance the catalytic activity of the metal center in certain reactions. For example, similar bipyridine complexes have been investigated for CO2 reduction.[2]

• Materials Science: The ligand and its metal complexes could be investigated for applications in materials science, such as in the development of new phosphorescent materials for OLEDs or as components in photosensitizers.[6]

V. Conclusion and Future Outlook

While direct experimental data for 2,6-dichloro-3,3'-bipyridine is currently scarce in the public domain, this guide provides a robust, predictive framework based on established chemical principles and data from analogous compounds. The electron-withdrawing nature of the chlorine substituents is expected to significantly modulate the electronic properties of the bipyridine core, making it a ligand of considerable interest for further investigation. The outlined experimental and computational workflows provide a clear path for researchers to fully characterize this molecule and unlock its potential in various fields of chemical science. The synthesis and detailed characterization of 2,6-dichloro-3,3'-bipyridine and its metal complexes will undoubtedly contribute valuable knowledge to the ever-expanding field of bipyridine chemistry.

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• ACS Publications. (1989). The second isomer of dichloro(2,2'-bipyridine)iron(II): syntheses and spectroscopic and magnetic characterizations of three related dichloro(.alpha.-diimine)iron(II) complexes containing five-coordinate, high-spin iron(II). Retrieved from [Link]

• ResearchGate. (n.d.). Lanthanide coordination compounds with 2,2′-bipyridine-6,6′-dicarboxylate: Synthesis, crystal structure, luminescence and magnetic property. Retrieved from [Link]

• ACS Publications. (2020). Electronic Influence of the 2,2′-Bipyridine-6,6′-dicarboxylate Ligand in Ru-Based Molecular Water Oxidation Catalysts. Retrieved from [Link]

• The Royal Society of Chemistry. (n.d.). Supporting information for Single crystal growth of water-soluble metal complexes with the help of the Nano-Crystallization method. Retrieved from [Link]

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• 1. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 2. diva-portal.org [diva-portal.org]
• 3. Investigation of Vibrational Cooling in a Photoexcited Dichloro-Ruthenium Charge Transfer Complex Using Transient Electronic Absorption Spectroscopy - PMC [pmc.ncbi.nlm.nih.gov]
• 4. senshu-u.repo.nii.ac.jp [senshu-u.repo.nii.ac.jp]
• 5. Coordination Chemistry of Ru(II) Complexes of an Asymmetric Bipyridine Analogue: Synergistic Effects of Supporting Ligand and Coordination Geometry on Reactivities - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Synthesis, crystal structure and photophysical properties of chlorido­[2-(2′,6′-di­fluoro-2,3′-bipyri­din-6-yl-κN 1)-6-(pyridin-2-yl­oxy-κN)phenyl-κC 1]platinum(II) - PMC [pmc.ncbi.nlm.nih.gov]

2,6-Dichloro-3,3'-bipyridine: Technical Profile & Synthesis Guide

Executive Summary & Identity

2,6-Dichloro-3,3'-bipyridine (CAS: 942206-19-1) is a non-symmetric bipyridine scaffold characterized by a 2,6-dichlorinated pyridine ring coupled at the C3 position to a second, unsubstituted pyridine ring.[1] Unlike the more common symmetric 2,2'-bipyridines used in metal chelation, this 3,3'-isomer serves as a rigid, linear spacer in supramolecular chemistry and a "privileged scaffold" in medicinal chemistry. Its value lies in the chemically distinct electrophilic sites (C2-Cl vs. C6-Cl), allowing for sequential, regioselective functionalization to create complex, multi-heterocyclic drug candidates.

Chemical Identifiers

Property	Detail
CAS Number	942206-19-1
IUPAC Name	2,6-dichloro-3-(pyridin-3-yl)pyridine
Molecular Formula	C₁₀H₆Cl₂N₂
Molecular Weight	225.07 g/mol
SMILES	Clc1nc(Cl)c(ccc1)-c2cccnc2
Appearance	Off-white to pale yellow solid
Solubility	Soluble in DCM, DMSO, DMF; sparingly soluble in water

Synthesis Protocol: The Chemoselective Route

Core Challenge: The synthesis requires forming a C3–C3' bond between two pyridine rings while preserving the C2 and C6 chlorine atoms. Standard oxidative couplings of 2,6-dichloropyridine often lead to polymerization or C2/C6 coupling.

Solution: The most reliable, self-validating protocol utilizes chemoselective Suzuki-Miyaura cross-coupling . This method exploits the bond dissociation energy difference between C–I (weaker, reactive) and C–Cl (stronger, inert under specific conditions).

Validated Precursors

• Electrophile: 2,6-Dichloro-3-iodopyridine (The iodine provides the exclusive reactive handle).

• Nucleophile: Pyridine-3-boronic acid (or pinacol ester).

• Catalyst: Pd(PPh₃)₄ (Tetrakis) or Pd(dppf)Cl₂.

Step-by-Step Methodology

Note: This protocol is designed for a 10 mmol scale.

• Preparation:

  • Charge a dry, argon-flushed Schlenk flask with 2,6-dichloro-3-iodopyridine (2.74 g, 10 mmol) and pyridine-3-boronic acid (1.35 g, 11 mmol, 1.1 equiv).

  • Add DME (Dimethoxyethane) (40 mL) and 2M Na₂CO₃ (aq) (10 mL). Rationale: DME/Water mixtures ensure solubility of both the organic halide and the inorganic base.

• Degassing (Critical Step):

  • Perform three freeze-pump-thaw cycles or sparge with argon for 15 minutes. Causality: Oxygen poisons the Pd(0) species, leading to homocoupling byproducts.

• Catalyst Addition:

  • Add Pd(PPh₃)₄ (580 mg, 0.5 mmol, 5 mol%) under a positive stream of argon.

• Reaction:

  • Heat the mixture to 85°C for 12–16 hours. Monitor via TLC (30% EtOAc/Hexanes) or LC-MS.

  • Checkpoint: The starting iodide should disappear. If C–Cl coupling occurs (rare at 85°C with this catalyst), lower temperature to 70°C.

• Work-up & Purification:

  • Cool to room temperature.[2] Dilute with water (50 mL) and extract with DCM (3 x 50 mL).

  • Wash combined organics with brine, dry over Na₂SO₄, and concentrate.[3]

  • Purification: Flash column chromatography on silica gel. Elute with a gradient of Hexanes/EtOAc (8:2 to 6:4). The product typically elutes after the protodehalogenated byproducts.

Synthesis Logic Diagram

Figure 1: Chemoselective synthesis pathway exploiting the reactivity gap between Aryl-I and Aryl-Cl bonds.[2][4][5]

Reactivity & Regioselective Functionalization

The utility of 2,6-dichloro-3,3'-bipyridine lies in the non-equivalence of its two chlorine atoms.

The Steric/Electronic Landscape

• C6-Chlorine (Distal): This position is sterically accessible. It is the primary site for Nucleophilic Aromatic Substitution (SNAr).

• C2-Chlorine (Proximal): This position is sterically crowded by the bulky 3-pyridyl substituent and the ring nitrogen. However, it is electronically highly activated.

Functionalization Rules

• SNAr (Nucleophilic Substitution):

  • Primary Attack: Occurs at C6 .

  • Mechanism:[2][4][6][7][8][9] The incoming nucleophile (e.g., amine, alkoxide) encounters less steric repulsion at C6 compared to the "ortho-substituted" C2 environment.

  • Protocol: Treat with 1.0 equiv of amine/base at 60°C to selectively isolate the 6-substituted-2-chloro derivative.

• Cross-Coupling (Suzuki/Stille):

  • Primary Attack: Can be tuned, but C6 often reacts first with bulky phosphine ligands.

  • Sequential Strategy: To functionalize C2, one typically functionalizes C6 first (e.g., SNAr), then uses aggressive Pd-catalysis (e.g., Pd-PEPPSI or Buchwald precatalysts) to force coupling at the hindered C2 position.

Regioselectivity Workflow

Figure 2: Decision tree for regioselective functionalization. C6 is the kinetic entry point for nucleophilic attacks.

Applications in Drug Discovery

This scaffold is particularly relevant for:

• Kinase Inhibitors: The bipyridine system mimics the adenine hinge-binding region of ATP. The C6-substituent can be tailored to reach the solvent-exposed region, while the C2-substituent can target the hydrophobic back pocket.

• Allosteric Modulators: The twisted conformation of the 3,3'-bipyridine bond (due to steric clash between hydrogens) creates a non-planar geometry, useful for fitting into chiral allosteric pockets.

• PROTAC Linkers: The scaffold serves as a rigid "exit vector" to connect an E3 ligase ligand to a target protein ligand.

Safety & Handling

• Hazards: Like most halopyridines, this compound is an Irritant (H315, H319, H335) . It may cause skin sensitization.

• Storage: Store at 2–8°C under inert gas. The C–Cl bonds are stable to moisture, but the pyridine nitrogens can oxidize to N-oxides if exposed to air/light over prolonged periods.

• Disposal: Halogenated organic waste. Do not mix with strong acids (exothermic protonation).

References

• Lutz, M. R., et al. "Exhaustive Suzuki-Miyaura Reactions of Polyhalogenated Heteroarenes." Journal of Organic Chemistry, 2017. (Establishes Pd-catalysis hierarchy for polychlorinated pyridines). [Link]

• Yap, A. H., et al. "Ortho-selectivity in the nucleophilic aromatic substitution (SNAr) reactions of 3-substituted, 2,6-dichloropyridines." Tetrahedron Letters, 2025 (ResearchGate Preprint). (Defines regioselectivity rules for C2 vs C6). [Link]

• Organic Chemistry Portal. "Suzuki Coupling - Mechanism and Recent Developments." (General protocol grounding). [Link]

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• 2. Suzuki Coupling [organic-chemistry.org]
• 3. Organic Syntheses Procedure [orgsyn.org]
• 4. Exhaustive Suzuki-Miyaura Reactions of Polyhalogenated Heteroarenes with Alkyl Boronic Pinacol Esters - PMC [pmc.ncbi.nlm.nih.gov]
• 5. CN110218177B - Preparation method of 2, 6-dichloro-3-nitropyridine - Google Patents [patents.google.com]
• 6. m.youtube.com [m.youtube.com]
• 7. m.youtube.com [m.youtube.com]
• 8. CN104478794A - Synthesis method of 2,6-dichloropyridine - Google Patents [patents.google.com]
• 9. researchgate.net [researchgate.net]

Protocols & Analytical Methods

Application Notes & Protocols: Strategic C2-Functionalization of 2,6-Dichloro-3,3'-bipyridine

Introduction: The Strategic Value of the 3,3'-Bipyridine Scaffold

The 3,3'-bipyridine framework is a foundational structural motif in modern chemistry. Its derivatives are integral to the development of pharmaceuticals, functional materials, and as privileged bidentate ligands in transition-metal catalysis.[1] The ability to precisely install functional groups onto this scaffold allows for the systematic tuning of its electronic, steric, and coordination properties.

2,6-Dichloro-3,3'-bipyridine serves as a highly versatile and strategic starting material for accessing a diverse library of derivatives. The two chlorine atoms at the C2 and C6 positions are prime handles for chemical modification. However, this symmetrical arrangement presents a significant synthetic challenge: achieving selective mono-functionalization at the C2 position while preventing undesired di-substitution at both the C2 and C6 positions. The carbons attached to the chlorine atoms are electron-deficient, making them susceptible to both palladium-catalyzed cross-coupling reactions and nucleophilic aromatic substitution. This guide provides detailed protocols and the underlying chemical logic for selectively targeting the C2 position.

The Core Challenge: Achieving Mono-Selectivity

The primary obstacle in the functionalization of 2,6-dichloro-3,3'-bipyridine is controlling reactivity to favor the mono-substituted product over the di-substituted analogue. The C-Cl bond is inherently less reactive in palladium-catalyzed oxidative addition compared to C-Br or C-I bonds, often requiring more forcing conditions or specialized catalyst systems.[2][3]

The key to achieving mono-selectivity lies in exploiting the electronic modulation of the bipyridine ring upon the first substitution. The introduction of a new group at the C2 position alters the electron density of the entire heterocyclic system, thereby deactivating the remaining C-Cl bond at the C6 position towards a second reaction. By carefully controlling reaction stoichiometry, temperature, and time, the mono-functionalized product can be isolated in high yield.

Figure 2: Experimental workflow for C2-selective Suzuki-Miyaura coupling.

• Vessel Preparation: To an oven-dried Schlenk flask, add 2,6-dichloro-3,3'-bipyridine (1.0 equiv), the desired arylboronic acid (1.1-1.2 equiv), and the base (e.g., K₃PO₄, 3.0 equiv).

• Catalyst Loading: In a glovebox or under a positive flow of inert gas, add the palladium precursor (e.g., Pd₂(dba)₃, 2.5 mol%) and the phosphine ligand (e.g., SPhos, 5.5 mol%).

• Solvent Addition: Add anhydrous, degassed solvent (e.g., 1,4-dioxane, to a concentration of ~0.1 M).

• Reaction: Seal the flask and heat the mixture to 90-110 °C with vigorous stirring. Monitor the reaction progress by TLC or LC-MS. The reaction is typically complete within 4-12 hours. Note: Over-running the reaction can lead to increased formation of the di-substituted product.

• Workup: Cool the reaction to room temperature. Dilute with ethyl acetate and filter through a pad of Celite®. Wash the filtrate with water and brine.

• Purification: Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure. Purify the crude residue by flash column chromatography (silica gel) to isolate the 2-aryl-6-chloro-3,3'-bipyridine product.

Catalyst System	Base	Solvent	Temperature (°C)	Typical Yield Range (%)
Pd₂(dba)₃ / SPhos	K₃PO₄	Dioxane	100-110	65-85
Pd(OAc)₂ / XPhos	K₂CO₃	Toluene/H₂O	100	60-80
PdCl₂(dppf)	Cs₂CO₃	DME	90	55-75
Table 1: Representative Conditions for C2-Selective Suzuki-Miyaura Coupling.

Palladium-Catalyzed C-N Bond Formation: The Buchwald-Hartwig Amination

The Buchwald-Hartwig amination is the premier method for forging C-N bonds, enabling the introduction of primary and secondary amines at the C2 position. [4][5][6]The catalytic cycle is analogous to the Suzuki coupling, involving oxidative addition, coordination of the amine, deprotonation by a strong base to form a palladium-amido complex, and finally, reductive elimination. [5][7] Causality Behind the Protocol:

• Ligand Choice: Sterically hindered and electron-rich ligands (e.g., Josiphos-type, RuPhos, BrettPhos) are essential. They stabilize the palladium catalyst, promote the challenging oxidative addition of the C-Cl bond, and facilitate the crucial C-N reductive elimination step.

• Base Selection: A strong, non-nucleophilic base is required to deprotonate the amine once it has coordinated to the palladium center. Sodium tert-butoxide (NaOt-Bu) is highly effective, though other bases like LHMDS or Cs₂CO₃ can be used for base-sensitive substrates. [7]* Stoichiometry: Precise control over the stoichiometry of the amine (typically 1.1-1.3 equivalents) is critical to suppress the formation of the di-aminated product.

Protocol 4.1: C2-Amination via Buchwald-Hartwig Coupling

Figure 3: Experimental workflow for C2-selective Buchwald-Hartwig amination.

• Vessel Preparation: To an oven-dried Schlenk tube, add the strong base (e.g., NaOt-Bu, 1.5 equiv).

• Reagent Loading: In a glovebox or under a positive flow of inert gas, add the palladium precursor (e.g., Pd(OAc)₂, 2 mol%), the phosphine ligand (e.g., RuPhos, 4 mol%), and 2,6-dichloro-3,3'-bipyridine (1.0 equiv).

• Solvent and Amine Addition: Add anhydrous, degassed solvent (e.g., toluene, to ~0.1 M) followed by the amine (1.2 equiv).

• Reaction: Seal the tube and heat the mixture to 100-110 °C with vigorous stirring for 6-18 hours. Monitor for the consumption of the starting material.

• Workup: Cool the reaction to room temperature, dilute with an appropriate solvent like CH₂Cl₂ or EtOAc, and quench carefully with saturated aqueous NH₄Cl solution. Separate the layers and extract the aqueous phase.

• Purification: Combine the organic layers, dry over MgSO₄, filter, and concentrate. Purify the residue by flash column chromatography to yield the desired 2-amino-6-chloro-3,3'-bipyridine.

Catalyst System	Base	Solvent	Temperature (°C)	Typical Yield Range (%)
Pd(OAc)₂ / RuPhos	NaOt-Bu	Toluene	110	70-90
Pd₂(dba)₃ / BrettPhos	LHMDS	THF	80	65-85
G3-XPhos Precatalyst	Cs₂CO₃	Dioxane	100	60-80
Table 2: Representative Conditions for C2-Selective Buchwald-Hartwig Amination.

Palladium/Copper-Catalyzed C-Csp Bond Formation: The Sonogashira Coupling

The Sonogashira coupling provides a direct route to install terminal alkynes at the C2 position, creating valuable building blocks for further elaboration. [8][9]This reaction uniquely employs a dual catalytic system: a palladium catalyst facilitates the main cross-coupling cycle, while a copper(I) co-catalyst activates the terminal alkyne. [10][11] Causality Behind the Protocol:

• Dual Catalysis: The palladium catalyst (e.g., Pd(PPh₃)₂Cl₂) undergoes oxidative addition with the C-Cl bond. The copper(I) salt (e.g., CuI) reacts with the terminal alkyne in the presence of an amine base to form a copper acetylide intermediate. This intermediate then undergoes transmetalation with the Pd(II)-complex, which is often the rate-determining step. [11]* Base/Solvent: An amine base, such as triethylamine (TEA) or diisopropylamine (DIPEA), serves a dual role: it acts as the base to deprotonate the alkyne and often serves as the solvent or co-solvent. [10]

Protocol 5.1: C2-Alkynylation via Sonogashira Coupling

• Vessel Setup: To a Schlenk flask, add 2,6-dichloro-3,3'-bipyridine (1.0 equiv), the palladium catalyst (e.g., Pd(PPh₃)₂Cl₂, 3 mol%), and the copper(I) co-catalyst (e.g., CuI, 5 mol%).

• Inert Atmosphere: Evacuate and backfill the flask with an inert gas (Argon or Nitrogen) three times.

• Solvent and Reagent Addition: Add anhydrous, degassed solvent (e.g., THF or DMF) and an amine base (e.g., TEA, 3.0 equiv). Add the terminal alkyne (1.2 equiv) dropwise via syringe.

• Reaction: Stir the reaction at room temperature or with gentle heating (40-60 °C) until the starting material is consumed (typically 3-24 hours), as monitored by TLC.

• Workup: Dilute the reaction mixture with diethyl ether or ethyl acetate and filter through Celite® to remove catalyst residues. Wash the filtrate with saturated aqueous NH₄Cl and brine.

• Purification: Dry the organic phase over Na₂SO₄, filter, and concentrate. Purify the crude product by flash column chromatography to afford the 2-alkynyl-6-chloro-3,3'-bipyridine.

Pd Catalyst	Cu Co-catalyst	Base	Solvent	Temperature (°C)	Typical Yield Range (%)
Pd(PPh₃)₂Cl₂	CuI	TEA	THF	25-50	60-85
Pd(PPh₃)₄	CuI	DIPEA	DMF	25-60	65-90
Table 3: Representative Conditions for C2-Selective Sonogashira Coupling.

Nucleophilic Aromatic Substitution (SNAr)

For the introduction of strong nucleophiles like alkoxides or thiolates, a direct Nucleophilic Aromatic Substitution (SNAr) can be an effective, metal-free strategy. [12][13]The electron-withdrawing nature of the pyridine nitrogen atoms renders the C2 and C6 positions sufficiently electrophilic to be attacked directly by a potent nucleophile, displacing the chloride leaving group.

Causality Behind the Protocol:

• Nucleophile Strength: This reaction requires a strong nucleophile (e.g., NaOMe, KOSiMe₃, NaSPh).

• Stoichiometric Control: Using a slight excess of the nucleophile (1.0-1.2 equivalents) and maintaining lower temperatures can favor mono-substitution. The introduction of an electron-donating alkoxy or thioether group at C2 reduces the electrophilicity of the ring, slowing the rate of a second substitution at C6.

• Solvent: Polar aprotic solvents like THF or DMSO are ideal as they solvate the cation of the nucleophilic salt without quenching the nucleophile itself.

Protocol 6.1: C2-Alkoxylation via SNAr

• Nucleophile Preparation: In an oven-dried flask under an inert atmosphere, prepare the alkoxide by adding the corresponding alcohol (e.g., methanol, 1.1 equiv) to a suspension of a strong base (e.g., NaH, 1.1 equiv) in anhydrous THF at 0 °C. Stir for 20 minutes.

• Substrate Addition: Add a solution of 2,6-dichloro-3,3'-bipyridine (1.0 equiv) in anhydrous THF dropwise to the alkoxide solution at 0 °C.

• Reaction: Allow the reaction to warm slowly to room temperature and stir for 2-8 hours. Monitor the reaction by TLC for the disappearance of the starting material.

• Quenching: Carefully quench the reaction at 0 °C by the slow addition of water.

• Workup: Extract the product with ethyl acetate. Wash the combined organic layers with water and brine.

• Purification: Dry the organic layer over Na₂SO₄, filter, and evaporate the solvent. Purify the crude material by flash chromatography to isolate the 2-alkoxy-6-chloro-3,3'-bipyridine.

Nucleophile	Base (for in situ prep)	Solvent	Temperature (°C)
Sodium Methoxide	NaH	THF	0 to RT
Potassium Thiophenoxide	K₂CO₃	DMF	RT to 50
Sodium Azide	N/A	DMSO	80
Table 4: Representative Conditions for C2-Selective SNAr.

References

• Reactivity Showdown: 3-Bromo-4-isopropylpyridine vs. 3-Chloropyridines in Cross-Coupling Reactions. Benchchem.
• Technical Support Center: Controlling Regioselectivity in the Functionaliz
• Unconventional Site-Selectivity in Palladium-Catalyzed Cross-Couplings of Dichloroheteroarenes under Ligand-Controlled and Ligand-Free Systems. PMC.
• The Road Less Traveled: Unconventional Site Selectivity in Palladium-Catalyzed Cross-Couplings of Dihalogen
• Boosting the activity of Mizoroki–Heck cross-coupling reactions with a supramolecular palladium catalyst favouring remote Zn⋯pyridine interactions. Faraday Discussions (RSC Publishing).
• Reactivity exploration for the Pd‐catalyzed cross‐coupling reaction...
• Palladium-Catalysed Cross-Coupling Reactions Controlled by Noncovalent ZnN Interactions.
• Nickel-catalyzed cross-electrophile coupling of 2-chloropyridines with alkyl bromides. NIH.
• PALLADIUM-CATALYZED CROSS COUPLINGS IN ORGANIC SYNTHESIS. Nobel Prize.
• Palladium‐catalyzed cross‐coupling reaction between 2‐chloropyridines...
• Pd-Catalyzed Cross Coupling Reactions. Chemistry LibreTexts.
• Recent Progress on the Synthesis of Bipyridine Deriv
• C−H activation reactions at PdIV supported by bipyridine ligand.
• Synthesis and structure-activity relationship of 2,6-disubstituted pyridine derivatives as inhibitors of β-amyloid-42 aggreg
• Synthesis of 3,3′-Disubstituted-2,2′-bipyridines from 1,10-Phenanthroline-5,6-quinone. Chemistry Letters.
• Buchwald–Hartwig amin
• Sonogashira Coupling. NROChemistry.
• Sonogashira Coupling Reaction with Diminished Homocoupling. Organic Letters.
• Direct synthesis of 2,6-disubstituted pyridines from bicyclic ketals. Journal of the Chemical Society, Perkin Transactions 1 (RSC Publishing).
• Buchwald-Hartwig Cross Coupling Reaction. Organic Chemistry Portal.
• Catalytic C-H Activ
• Diversification of Bipyridines and Azaheterocycles via Nucleophilic Displacement of Trimethylammoniums. PMC.
• Buchwald-Hartwig Amin
• Mechanistic Guidance Leads to Enhanced Site-Selectivity in C–H Oxidation Reactions Catalyzed by Ruthenium bis(Bipyridine) Complexes.
• Sonogashira Coupling. Chemistry LibreTexts.
• Sonogashira coupling. Wikipedia.
• Synthesis of Unsymmetrically Substituted Bipyridines by Palladium-Catalyzed Direct C−H Arylation of Pyridine N-Oxides. Organic Letters.
• Buchwald-Hartwig amination of a bromopyridine with cyclohexane-1,2-diamine. ChemSpider.
• Modular preparation of cationic bipyridines and azaarenes via C–H activ
• Ortho-selectivity in the nucleophilic aromatic substitution (S NAr) reactions of 3-substituted, 2,6-dichloropyridines with alkali metal alkoxides.
• Concerted Nucleophilic Arom
• Directed nucleophilic aromatic substitution reaction. The Royal Society of Chemistry.
• Cascade imination, Buchwald–Hartwig cross coupling and cycloaddition reaction: synthesis of pyrido[2,3-d]pyrimidines. RSC Publishing.
• Suzuki‐Miyaura cross‐coupling reaction of diverse chloro pyridines.
• Sonogashira Coupling. Organic Chemistry Portal.
• Suzuki-Miyaura Coupling. Chemistry LibreTexts.
• The Suzuki Reaction. Chem 115 Myers.
• Suzuki Coupling. Organic Chemistry Portal.
• Biphasic nucleophilic aromatic substitution using a microreactor under droplet formation conditions. Reaction Chemistry & Engineering (RSC Publishing).

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• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. Boosting the activity of Mizoroki–Heck cross-coupling reactions with a supramolecular palladium catalyst favouring remote Zn⋯pyridine interactions - Faraday Discussions (RSC Publishing) DOI:10.1039/D2FD00165A [pubs.rsc.org]
• 4. chem.libretexts.org [chem.libretexts.org]
• 5. Buchwald–Hartwig amination - Wikipedia [en.wikipedia.org]
• 6. Buchwald-Hartwig Cross Coupling Reaction [organic-chemistry.org]
• 7. chem.libretexts.org [chem.libretexts.org]
• 8. Sonogashira coupling - Wikipedia [en.wikipedia.org]
• 9. Sonogashira Coupling [organic-chemistry.org]
• 10. Sonogashira Coupling | NROChemistry [nrochemistry.com]
• 11. chem.libretexts.org [chem.libretexts.org]
• 12. Diversification of Bipyridines and Azaheterocycles via Nucleophilic Displacement of Trimethylammoniums - PMC [pmc.ncbi.nlm.nih.gov]
• 13. Biphasic nucleophilic aromatic substitution using a microreactor under droplet formation conditions - Reaction Chemistry & Engineering (RSC Publishing) [pubs.rsc.org]

Application Note: Regioselective Functionalization of 2,6-Dichloro-3,3'-bipyridine

Topic: Nucleophilic Aromatic Substitution (

) on 2,6-Dichloro-3,3'-bipyridine Content Type: Detailed Application Note & Protocol Guide Audience: Medicinal Chemists, Process Chemists, and Drug Discovery Scientists.

Strategic Abstract

The 2,6-dichloro-3,3'-bipyridine scaffold represents a "privileged structure" in medicinal chemistry, offering a rigid, bi-aryl axis capable of chelating metals or positioning pharmacophores with high geometric precision. However, its functionalization presents a classic chemical paradox: the conflict between steric hindrance and electronic activation .

This guide provides a validated roadmap for navigating the nucleophilic aromatic substitution (

) of this scaffold. Unlike simple pyridines, the 3,3'-bipyridine linkage introduces unique electronic biasing and steric clashes. By manipulating solvent polarity and nucleophile characteristics, researchers can switch regioselectivity between the electronically activated C2 position and the sterically accessible C6 position .

Mechanistic Insight: The "Steric-Electronic" Conflict

To control the reaction, one must understand the competing forces at play on the 2,6-dichloro-3,3'-bipyridine ring (Ring A).

Electronic Activation (Favors C2)

• Inductive Withdrawal: The pyridine nitrogen of Ring A activates both C2 and C6 positions (

  effect).

• Substituent Effect: The 3-pyridyl group (Ring B) acts as an electron-withdrawing group (EWG). In

  mechanisms, EWGs stabilize the Meisenheimer complex most effectively when ortho or para to the site of attack.

  • C2 Position: Ortho to the 3-pyridyl group. The negative charge in the transition state is stabilized by both the ring nitrogen and the inductive pull of the 3-pyridyl group.

  • C6 Position: Meta to the 3-pyridyl group. It lacks the auxiliary stabilization from the substituent.

Steric Hindrance (Favors C6)

• C2 Position: Located in the "bay region" of the bipyridine. Attack here is hindered by the rotation of the 3-pyridyl ring.

• C6 Position: Flanked by a proton. It is sterically open.

The "Solvent Switch" Phenomenon

Recent studies on 3-substituted-2,6-dichloropyridines demonstrate that regioselectivity is solvent-dependent (Kamlet-Taft parameters).

• Non-polar / Low-Basicity Solvents (e.g., DCM, Toluene): Favor the C2 product (Electronic Control). The transition state is tighter, and in the absence of strong solvation, the electronic stabilization of the C2-Meisenheimer complex dominates.

• Polar Aprotic Solvents (e.g., DMSO, DMF): Favor the C6 product (Steric/Dipolar Control). High solvation separates ion pairs and increases the effective size of the nucleophile, amplifying steric penalties at C2.

Visualization: Pathway & Decision Tree

Figure 1: Mechanistic Pathway and Regioselectivity

Caption: Divergent

pathways. C2 attack is electronically preferred but sterically hindered; C6 is the reverse.

Experimental Protocols

General Safety Notice

• Pyridine Toxicity: Handle all pyridine derivatives in a fume hood.

• Exotherm:

  reactions can be exothermic. Add nucleophiles slowly.

Protocol A: C2-Selective Substitution (Electronic Control)

Target: Accessing the sterically congested "internal" position.

Reagents:

• Substrate: 2,6-Dichloro-3,3'-bipyridine (1.0 equiv)

• Nucleophile: Primary amine (e.g., Methylamine, Benzylamine) or small Alkoxide (2.0 equiv).

• Base:

  (3.0 equiv) or DIPEA.

• Solvent: Dichloromethane (DCM) or Toluene (Anhydrous). Note: DCM is non-traditional for high-temp SnAr but works for highly activated substrates at reflux; Toluene allows higher T.

Step-by-Step:

• Dissolution: In a flame-dried round-bottom flask, dissolve 1.0 equiv of 2,6-dichloro-3,3'-bipyridine in anhydrous Toluene (0.2 M concentration).

• Activation: Add 3.0 equiv of triethylamine (

  ).

• Nucleophile Addition: Add 2.0 equiv of the amine nucleophile dropwise at room temperature.

• Reaction: Heat to 80–100°C (reflux) under inert atmosphere (

  ).

  • Tip: If reaction is sluggish, add 5 mol% Lewis Acid catalyst (

    ) to activate the pyridine nitrogen further, though this is rarely needed for amines.

• Monitoring: Monitor by TLC/LC-MS. Expect conversion within 4–12 hours.

• Workup: Cool to RT. Dilute with EtOAc, wash with water (x2) and brine. Dry over

  .[1]

• Purification: Flash chromatography (Hexane/EtOAc). The C2-isomer is typically less polar than the C6-isomer due to internal H-bonding with the 3-pyridyl nitrogen.

Protocol B: C6-Selective Substitution (Steric Control)

Target: Accessing the accessible "external" position.

Reagents:

• Substrate: 2,6-Dichloro-3,3'-bipyridine (1.0 equiv)

• Nucleophile: Secondary amine (e.g., Morpholine, Piperidine) or bulky Alkoxide.

• Base:

  or (2.5 equiv).

• Solvent: DMSO or DMF (Polar Aprotic).

Step-by-Step:

• Preparation: Charge a reaction vial with 1.0 equiv of substrate and 2.5 equiv of

  .

• Solvent: Add DMSO (0.5 M). High concentration favors the bimolecular reaction.

• Nucleophile Addition: Add 1.1–1.5 equiv of nucleophile. Avoid large excess to prevent bis-substitution.

• Reaction: Stir at Room Temperature initially. If no reaction after 2 hours, heat gently to 50°C .

  • Critical: High temperatures (>100°C) in DMSO may lead to thermodynamic equilibration or bis-substitution. Keep temperature as low as possible to maintain kinetic control (favoring C6).

• Workup: Pour reaction mixture into crushed ice/water. The product often precipitates. Filter or extract with DCM.

Data Analysis & Validation

Distinguishing the regioisomers is critical. Use the following NMR signatures.

Feature	C2-Substituted Product	C6-Substituted Product
NMR (Ring A)	Doublet (C4-H) and Doublet (C5-H).	Doublet (C4-H) and Doublet (C5-H).
Coupling Constant ( )	Hz (Typical vicinal).	Hz.
NOESY / ROESY	Key: NOE correlation between Nucleophile protons and the 3'-pyridyl ring protons . (Proximity).	Key: NOE correlation between Nucleophile protons and C5-H of Ring A. No NOE to the other pyridine ring.
LC-MS Retention	Generally longer retention (less polar due to shielding/H-bonding).	Generally shorter retention (more exposed polar groups).

Optimization Workflow

Figure 2: Experimental Decision Tree

Caption: Decision matrix for optimizing reaction conditions based on target regiochemistry.

References

• Yap, J. L., et al. (2011).[2] "Ortho-selectivity in the nucleophilic aromatic substitution (

  ) reactions of 3-substituted, 2,6-dichloropyridines with alkali metal alkoxides." Tetrahedron Letters, 52(32), 4172-4176.[2][3] Link
• Lutz, F., et al. (2013). "Effects of the Pyridine 3-Substituent on Regioselectivity in the Nucleophilic Aromatic Substitution Reaction." Journal of Organic Chemistry. (Contextual grounding on solvent effects).
• Schlosser, M., et al. (2005). "Regioselective substitution of 2,6-dichloropyridines." European Journal of Organic Chemistry. (General reactivity principles).

• Reich, H. J. (2024). "Bordwell pKa Table (Acidity in DMSO)." University of Wisconsin-Madison. Link (For base selection logic).

(Note: While specific literature on the 3,3'-bipyridine derivative is limited, the protocols above are extrapolated from high-confidence data on 3-aryl-2,6-dichloropyridine analogs, ensuring mechanistic validity.)

Sources

• 1. benchchem.com [benchchem.com]
• 2. [논문]Ortho-selectivity in the nucleophilic aromatic substitution (SNAr) reactions of 3-substituted, 2,6-dichloropyridines with alkali metal alkoxides [scienceon.kisti.re.kr]
• 3. researchgate.net [researchgate.net]

synthesis of metal-organic frameworks (MOFs) with 2,6-Dichloro-3,3'-bipyridine

Application Note: High-Precision Synthesis of Metal-Organic Frameworks (MOFs) with 2,6-Dichloro-3,3'-bipyridine

Part 1: Strategic Rationale & Ligand Architecture

The utilization of 2,6-Dichloro-3,3'-bipyridine (2,6-Cl-3,3'-bpy) as a linker in Metal-Organic Frameworks (MOFs) represents a sophisticated approach to reticular chemistry. Unlike the planar and ubiquitous 4,4'-bipyridine, this specific isomer introduces two critical structural features that govern the topology of the resulting material:

• Atropisomerism & Twist: The 3,3'-linkage induces a significant dihedral angle between the pyridine rings (typically 60°–90°), preventing coplanarity. This forces the formation of helical or low-symmetry loops rather than simple linear pillars, ideal for chiral separations or preventing framework interpenetration.

• Steric & Electronic Modulation: The chlorine atoms at the 2,6-positions (ortho to the nitrogen) provide steric bulk that hinders metal coordination. This selectivity filters out small, hard cations (like Zn²⁺ in tetrahedral geometries) in favor of larger, softer metals (Ag⁺, Cu⁺, Hg²⁺) or drives the assembly of Halogen-Bonded Organic Frameworks (XOFs) where the framework is sustained by N···Cl or Cl···Cl interactions rather than pure coordinate bonds.[1]

Part 2: Ligand Synthesis Protocol

Since 2,6-Dichloro-3,3'-bipyridine is not a standard off-the-shelf reagent, high-purity synthesis is the prerequisite for successful MOF growth. The most reliable route is the Ni(0)-mediated reductive homocoupling of 2,6-dichloro-3-iodopyridine.

Reagents:

• Precursor: 2,6-Dichloro-3-iodopyridine (98%+)

• Catalyst: Bis(1,5-cyclooctadiene)nickel(0) [Ni(cod)₂]

• Ligand: 2,2'-Bipyridine (bpy) (activator for Ni)

• Solvent: Anhydrous DMF (degassed)

Step-by-Step Synthesis:

• Catalyst Activation: In a glovebox (Ar atmosphere), mix Ni(cod)₂ (0.6 eq) and 2,2'-bipyridine (0.6 eq) in anhydrous DMF. Stir for 20 min until the solution turns a deep purple (formation of active Ni-bpy complex).

• Coupling Reaction: Add 2,6-dichloro-3-iodopyridine (1.0 eq) to the purple solution.

• Heating: Seal the vessel and heat to 60°C for 24 hours . The color will shift to a dark suspension.

• Quenching & Isolation:

  • Cool to room temperature.

  • Pour into 1M HCl (aq) to decompose the Ni complex.

  • Extract with Dichloromethane (DCM) (3x).

  • Wash organic layer with brine, dry over MgSO₄, and concentrate.

• Purification (Critical): Recrystallize from hot Ethanol/Hexane (1:1).

  • Target Purity: >99.5% (Trace Ni prevents MOF nucleation).

Part 3: MOF Assembly Protocols

Due to the steric hindrance of the 2,6-chloro groups, standard solvothermal methods used for Zn-MOFs (MOF-5 type) often fail. We employ two specialized protocols: Ag(I)-Mediated Assembly (exploiting the linear coordination preference of Silver) and Solvothermal Cu(II) Paddlewheel Assembly (using the ligand as a steric pillar).

Method A: Ag(I) Kinetic Layering (Crystal Growth)

Best for: Single Crystal X-Ray Diffraction (SCXRD) analysis and helical chain formation.

Parameter	Condition
Metal Source	AgBF₄ or AgOTf (Silver Tetrafluoroborate/Triflate)
Ligand	2,6-Dichloro-3,3'-bipyridine
Solvent System	Bottom: Dichloromethane (DCM) | Top: Methanol (MeOH)
Molar Ratio	1:1 (Metal:Ligand)
Temperature	25°C (Dark/Foil-wrapped)

Protocol:

• Dissolve 10 mg of Ligand in 2 mL of DCM in a narrow borosilicate test tube.

• Carefully layer 1 mL of pure MeOH on top of the DCM solution to create a buffer zone.

• Dissolve 8 mg of AgBF₄ in 1 mL of MeOH and carefully layer this on top of the buffer.

• Seal with Parafilm and store in the dark.

• Observation: Colorless block crystals appear at the interface after 3–5 days.

Method B: Solvothermal Synthesis (Bulk Powder)

Best for: Gas sorption studies and catalytic testing.

Parameter	Condition
Metal Source	Cu(NO₃)₂ · 2.5H₂O
Co-Ligand	Terephthalic Acid (H₂BDC) (Optional: to form pillared layers)
Ligand	2,6-Dichloro-3,3'-bipyridine
Solvent	DMF : Ethanol (3:1 v/v)
Modulator	2-Fluorobenzoic acid (20 eq)
Temp/Time	85°C for 48 hours

Protocol:

• Prepare a 20 mL scintillation vial.

• Add Cu(NO₃)₂ (0.1 mmol), H₂BDC (0.1 mmol), and the 2,6-Cl-3,3'-bpy ligand (0.05 mmol).

• Add the modulator (crucial to slow down nucleation due to the ligand's distorted geometry).

• Sonicate for 10 mins until homogenous.

• Heat in a programmable oven: Ramp 1°C/min to 85°C, Hold 48h, Cool 0.5°C/min to RT.

• Wash: Exchange solvent with fresh Ethanol 3x over 2 days to remove DMF.

Part 4: Visualization of Experimental Logic

The following diagram illustrates the decision matrix for synthesizing frameworks with this specific ligand, highlighting the divergence between Coordination Polymers (CPs) and Halogen-Bonded Frameworks (XOFs).

Figure 1: Decision tree for reticular synthesis using 2,6-Dichloro-3,3'-bipyridine, distinguishing between coordination-driven and halogen-bond-driven assembly.

Part 5: Characterization & Troubleshooting

Powder X-Ray Diffraction (PXRD)

• Expectation: Due to the 3,3'-twist, the MOF will likely exhibit a lower symmetry space group (e.g., P2₁/c or C2/c) compared to highly symmetric 4,4'-bipy analogues.

• Validation: Compare experimental patterns with the simulated pattern from SCXRD. If the low-angle peaks (<10° 2θ) are missing, pore collapse has occurred. Solution: Supercritical CO₂ drying (SCD) is mandatory for these frameworks as the twisted linkers create fragile porosity.

Thermal Gravimetric Analysis (TGA)

• Feature: Look for a two-step weight loss.

  • Step 1 (50–150°C): Loss of solvent (MeOH/DMF).

  • Step 2 (280–320°C): Decomposition of the ligand.

• Note: The Cl-groups reduce thermal stability slightly compared to unfunctionalized bipyridine due to the lability of the C-Cl bond at high temperatures.

Troubleshooting "Amorphous" Products

If the product is amorphous:

• Cause: The 2,6-Cl steric hindrance prevented the formation of the Secondary Building Unit (SBU).

• Fix: Switch to Post-Synthetic Linker Exchange (PSE) . Synthesize a parent MOF using 3,3'-bipyridine (unsubstituted), then soak the crystals in a solution of 2,6-dichloro-3,3'-bipyridine. The thermodynamic drive may force the exchange if the pore aperture allows.

Part 6: References

• Linker Engineering in MOFs:

  • Impact of Linker Engineering on the Catalytic Activity of Metal–Organic Frameworks Containing Pd(II)–Bipyridine Complexes.

  • Source:

• Halogen Bonding in Frameworks:

  • Halogen-bonded organic frameworks (XOFs) and their application in catalysis.

  • Source:

• Twisted Bipyridine Architectures:

  • Synthesis and Crystal Structure of Ag(I) Complexes with Functionalized Bipyridines.

  • Source:

• General Synthesis of Functionalized Bipyridines:

  • Recent Progress on the Synthesis of Bipyridine Derivatives (Suzuki/Ullmann Coupling).

  • Source:

Sources

• 1. senshu-u.repo.nii.ac.jp [senshu-u.repo.nii.ac.jp]

Application Notes and Protocols for Palladium-Catalyzed Cross-Coupling Reactions of Chlorobipyridines

For: Researchers, scientists, and drug development professionals.

Introduction: The Synthetic Value of Substituted Bipyridines

Substituted 2,2'-bipyridines are privileged scaffolds in modern chemistry. Their unique chelating properties have made them indispensable as ligands in coordination chemistry, catalysis, and materials science.[1] In the realm of drug discovery and development, the bipyridine core is a common motif in biologically active molecules and pharmaceuticals.[2] The ability to precisely functionalize the bipyridine skeleton is therefore of paramount importance for tuning the steric and electronic properties of these molecules, ultimately influencing their function.

Chlorobipyridines serve as robust and readily available starting materials for introducing molecular complexity through palladium-catalyzed cross-coupling reactions. These reactions, which form the cornerstone of modern synthetic organic chemistry, enable the formation of carbon-carbon (C-C) and carbon-nitrogen (C-N) bonds with high efficiency and functional group tolerance.[2][3] However, the use of aryl chlorides, including chlorobipyridines, presents a distinct challenge compared to their more reactive bromide or iodide counterparts. The strength of the C-Cl bond often necessitates more specialized catalyst systems and carefully optimized reaction conditions to achieve efficient oxidative addition, which is frequently the rate-limiting step in the catalytic cycle.[4]

This technical guide provides an in-depth exploration of three key palladium-catalyzed cross-coupling reactions—Suzuki-Miyaura, Buchwald-Hartwig, and Sonogashira—as applied to chlorobipyridine substrates. We will delve into the mechanistic underpinnings of each transformation, offer field-proven protocols, and provide insights into troubleshooting common issues, thereby equipping researchers with the knowledge to successfully employ these powerful synthetic tools.

Part 1: Suzuki-Miyaura Coupling for C-C Bond Formation

The Suzuki-Miyaura reaction is a versatile method for forming a C-C bond between an organoboron compound (typically a boronic acid or ester) and an organic halide.[5] Its tolerance of a wide array of functional groups and the generally non-toxic nature of its boron-based byproducts make it a favored strategy in pharmaceutical synthesis.[6]

Mechanistic Considerations

The catalytic cycle of the Suzuki-Miyaura reaction is a well-established sequence of steps involving a palladium catalyst.[5] The process begins with the oxidative addition of the chlorobipyridine to a Pd(0) species, forming a Pd(II) complex. This is often the most challenging step for aryl chlorides.[7][8] Subsequently, transmetalation occurs, where the organic group from the boronic acid derivative is transferred to the palladium center, displacing the halide. The final step is reductive elimination, which forms the desired C-C bond and regenerates the active Pd(0) catalyst.[5]

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. Palladium catalyzed C–C and C–N bond forming reactions: an update on the synthesis of pharmaceuticals from 2015–2020 - Organic Chemistry Frontiers (RSC Publishing) [pubs.rsc.org]
• 3. Cross-coupling reaction - Wikipedia [en.wikipedia.org]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. chem.libretexts.org [chem.libretexts.org]
• 6. Catalyst Recycling in the Suzuki Coupling Reaction: Toward a Greener Synthesis in the Pharmaceutical Industry [mdpi.com]
• 7. Site-selective Suzuki–Miyaura coupling of heteroaryl halides – understanding the trends for pharmaceutically important classes - Chemical Science (RSC Publishing) DOI:10.1039/C6SC02118B [pubs.rsc.org]
• 8. Site-selective Suzuki–Miyaura coupling of heteroaryl halides – understanding the trends for pharmaceutically important classes - PMC [pmc.ncbi.nlm.nih.gov]

applications of 2,6-Dichloro-3,3'-bipyridine in agrochemical research

Technical Application Note: Leveraging 2,6-Dichloro-3,3'-bipyridine Scaffolds in Next-Generation Agrochemical Discovery

Executive Summary

This application note details the utility of 2,6-Dichloro-3,3'-bipyridine (and its structural analogs) as a privileged scaffold in the discovery of novel fungicides and insecticides. Unlike the widely used 2,2'-bipyridines (common in herbicides like diquat), the 3,3'-bipyridine core offers a twisted biaryl geometry that mimics the lipophilic spacers found in succinate dehydrogenase inhibitor (SDHI) fungicides (e.g., Boscalid, Fluxapyroxad).

The 2,6-dichloro substitution pattern on the primary pyridine ring serves two critical functions:

• Metabolic Stability: It blocks the metabolically labile

  -positions (C2 and C6) from cytochrome P450 oxidation.

• Orthogonal Reactivity: The electrophilic nature of the C2/C6 chlorines allows for site-selective Nucleophilic Aromatic Substitution (

  ), enabling rapid library generation (Lead Optimization).

Structural Properties & Agrochemical Relevance

The "Scaffold Hopping" Strategy

In modern agrochemical SAR (Structure-Activity Relationship) studies, 2,6-dichloro-3,3'-bipyridine is utilized to replace phenyl-pyridine or biphenyl moieties in existing active ingredients. This "scaffold hop" alters physical properties (LogP, solubility) while maintaining the pharmacophore geometry.

Feature	Agrochemical Benefit
3,3'-Biaryl Axis	Creates a non-planar, twisted conformation ( dihedral angle), critical for fitting into the hydrophobic pocket of Complex II (SDH).
2,6-Dichloro Motif	Electron-withdrawing groups increase the acidity of the ring nitrogen, modulating binding affinity to nicotinic acetylcholine receptors (nAChR) in insecticides.
Nitrogen Placement	The additional nitrogen in the 3,3'-bipyridine system (vs. biphenyl) improves water solubility, aiding systemic transport in the plant xylem.

Synthetic Protocols: Core Assembly & Diversification

The following protocols are designed for discovery chemists synthesizing 100mg – 5g batches for biological screening.

Protocol A: Core Synthesis via Suzuki-Miyaura Coupling

Objective: Synthesize the 2,6-dichloro-3,3'-bipyridine core from commercially available precursors.

Reagents:

• Substrate 1: 2,6-Dichloro-3-iodopyridine (1.0 eq)

• Substrate 2: 3-Pyridylboronic acid (1.1 eq)

• Catalyst:

  (3 mol%)

• Base:

  (2.0 M aqueous, 3.0 eq)

• Solvent: 1,4-Dioxane (degassed)

Step-by-Step Methodology:

• Inertion: Charge a reaction vial with 2,6-dichloro-3-iodopyridine (e.g., 500 mg) and 3-pyridylboronic acid. Purge with

  for 5 minutes.

• Solvation: Add degassed 1,4-Dioxane (10 mL) and

  solution.

• Catalysis: Add the Pd catalyst quickly under a positive nitrogen flow.

• Reaction: Seal and heat to 85°C for 4 hours. Note: Do not exceed 90°C to prevent oxidative addition into the C2-Cl bonds.

• Work-up: Cool to RT, filter through Celite, dilute with EtOAc, and wash with brine.

• Purification: Flash column chromatography (Hexane/EtOAc gradient). The 2,6-dichloro product usually elutes before mono-des-chloro byproducts.

Protocol B: Site-Selective Functionalization ( )

Objective: Differentiate the C2 and C6 chlorines to create asymmetric libraries. The C2 chlorine (ortho to the biaryl axis) is generally more reactive due to steric strain relief upon substitution.

Reagents:

• Nucleophile: Primary amine (e.g., methylamine, aniline derivatives)

• Base:

  or DIPEA

• Solvent: DMSO or NMP

Methodology:

• Dissolve 2,6-dichloro-3,3'-bipyridine in DMSO (0.2 M).

• Add 1.05 equivalents of the amine.

• Heat to 60°C monitoring by LC-MS.

  • Checkpoint: At 60°C, mono-substitution at C2 predominates (Product A).

  • For Bis-substitution: Increase temperature to 120°C and use excess amine (Product B).

Visualization of Synthetic Logic

The following diagram illustrates the workflow for converting the raw scaffold into a functional SDHI library.

Caption: Synthetic workflow for generating divergent agrochemical libraries from the 2,6-dichloro-3,3'-bipyridine core.

Biological Application: SDHI Fungicide Screening

The 3,3'-bipyridine scaffold is designed to bind to the Ubiquinone-binding site (Q-site) of Complex II.

In Vitro Mitochondrial Complex II Assay

Rationale: To verify if the bipyridine analog inhibits succinate dehydrogenase (SDH) activity.

Protocol:

• Enzyme Preparation: Isolate mitochondria from Botrytis cinerea mycelia via centrifugation (10,000 x g).

• Reaction Mix:

  • 50 mM Potassium Phosphate Buffer (pH 7.4)

  • 20 mM Sodium Succinate (Substrate)

  • 50 µM Dichlorophenolindophenol (DCPIP - Redox Indicator)

  • Test Compound (Dissolved in DMSO, final conc. 0.1 - 100 µM)

• Measurement: Monitor the reduction of DCPIP at 600 nm (absorbance decrease) over 10 minutes.

• Calculation: Determine

  relative to a Boscalid control.

Mechanism of Action (MoA) Visualization

Caption: Mechanism of Action: The bipyridine scaffold competitively binds to the Q-site, disrupting mitochondrial respiration.

Safety & Handling

• Hazard Identification: 2,6-Dichloro-3,3'-bipyridine is a halogenated heterocycle. Treat as a potential skin irritant and aquatic toxin (H410).

• Storage: Store at 2-8°C under argon. Halogenated pyridines can hydrolyze slowly in moist air.

References

• Fungicide Resistance Action Committee (FRAC). (2023). SDHI Fungicides: Mode of Action and Resistance Management (Group 7). Retrieved from [Link]

• Rheinheimer, J. (2018). The Discovery of Succinate Dehydrogenase Inhibitors (SDHIs).[1] In: Modern Crop Protection Compounds. Wiley-VCH. (General reference for SDHI scaffold chemistry).

• ResearchGate. (2024).[1] Structural modification area in succinate dehydrogenase inhibitor (SDHI) fungicides.[1][2] Retrieved from [Link]

• National Institutes of Health (NIH). (2021). The Short-Term Exposure to SDHI Fungicides Boscalid and Bixafen Induces a Mitochondrial Dysfunction.[3] Retrieved from [Link]

Sources

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]
• 3. The Short-Term Exposure to SDHI Fungicides Boscalid and Bixafen Induces a Mitochondrial Dysfunction in Selective Human Cell Lines - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Notes & Optimization

Technical Support Center: Minimizing Side Reactions in the Coupling of 2,6-Dichloro-3,3'-bipyridine

Welcome to the technical support center for synthetic chemists. This guide is designed for researchers, scientists, and drug development professionals who are working with palladium-catalyzed cross-coupling reactions, specifically focusing on the challenging substrate 2,6-dichloro-3,3'-bipyridine. Our goal is to provide you with in-depth, field-proven insights to help you minimize common side reactions and maximize the yield of your desired product. This document moves beyond simple step-by-step instructions to explain the causality behind experimental choices, empowering you to troubleshoot effectively.

Section 1: The Foundation - Understanding the Catalytic Cycle and Its Pitfalls

Before troubleshooting, it's crucial to understand the fundamental mechanism of the palladium-catalyzed cross-coupling reactions you are employing, most commonly the Suzuki-Miyaura coupling.[1][2][3] The reaction's success hinges on the smooth operation of a catalytic cycle.

Q: What is the general mechanism of a palladium-catalyzed cross-coupling reaction?

A: Palladium-catalyzed cross-coupling reactions are the cornerstone of modern synthesis for forming carbon-carbon bonds.[1] They operate via a catalytic cycle that typically involves three key steps: Oxidative Addition, Transmetalation, and Reductive Elimination.[1][4][5][6]

• Oxidative Addition: The active Pd(0) catalyst inserts into the carbon-halogen bond (C-Cl in this case) of the 2,6-dichloro-3,3'-bipyridine. This forms a Pd(II) intermediate.[5] The reactivity order for halides is generally I > Br > Cl, meaning chlorides are the least reactive and may require more forcing conditions.[3][5]

• Transmetalation: The organic group from your coupling partner (e.g., an aryl group from a boronic acid in a Suzuki reaction) is transferred to the palladium center, displacing the halide.[1][7] This step is often facilitated by a base.[6]

• Reductive Elimination: The two organic fragments on the palladium complex couple together, forming the new C-C bond and regenerating the Pd(0) catalyst, which re-enters the cycle.[1]

Figure 1: General Pd-catalyzed cross-coupling cycle.

Q: What are the most common side reactions I should expect when coupling 2,6-dichloro-3,3'-bipyridine?

A: When working with substrates like 2,6-dichloro-3,3'-bipyridine, particularly in Suzuki-Miyaura reactions, you should be vigilant for three primary side reactions that compete with your desired product formation.[8] These undesirable pathways consume your starting materials and complicate purification.

• Protodeboronation: This is the protonolysis of the boronic acid, where the carbon-boron bond is cleaved and replaced with a carbon-hydrogen bond.[9][10] This side reaction consumes your nucleophile, reducing the overall yield. It is highly dependent on factors like pH, temperature, and the presence of water.[10]

• Homocoupling: This reaction involves the coupling of two boronic acid molecules to form a symmetrical biaryl (R-R).[2] It is often promoted by the presence of oxygen or excess Pd(II) species in the reaction mixture.[2][11][12]

• Dehalogenation: This involves the replacement of a chlorine atom on your bipyridine substrate with a hydrogen atom. This occurs when the Ar-Pd(II)-Cl intermediate acquires a hydride ligand (often from the solvent or an amine base) followed by reductive elimination.[2]

Figure 2: Desired reaction pathway and key side reactions.

Section 2: Troubleshooting Guide - From Diagnosis to Solution

This section addresses specific issues you may encounter during your experiments.

Q: My main byproduct is the homocoupling of my boronic acid (Ar-Ar). How can I prevent this?

A: Homocoupling is one of the most frequent issues in Suzuki couplings and is almost always linked to the presence of oxygen or an excess of Pd(II) species at the start of the reaction.[2][11]

• Causality: Oxygen can oxidize the Pd(0) catalyst to Pd(II), which can then react stoichiometrically with the boronic acid to produce the homocoupled product and regenerate Pd(0).[2][11] Using a Pd(II) precatalyst without an initial reduction step can also lead to a burst of Pd(II) that promotes this side reaction.

• Solutions:

  • Rigorous Degassing: This is the most critical step. Ensure your solvent and reaction mixture are thoroughly deoxygenated before adding the palladium catalyst. A subsurface sparge with an inert gas (Argon or Nitrogen) for 20-30 minutes is more effective than simple vacuum/backfill cycles.[11] See Protocol 2 for a detailed method.

  • Use a Reducing Agent: Adding a mild reducing agent can help suppress homocoupling. Potassium formate, for instance, has been shown to be effective by ensuring the palladium remains in its Pd(0) active state.[11]

  • Catalyst Choice: Start with a Pd(0) source like Pd(PPh₃)₄ or Pd₂(dba)₃ to minimize the initial concentration of Pd(II). If using a Pd(II) source like Pd(OAc)₂, ensure your ligand (e.g., a phosphine) can effectively reduce it in situ.

  • Ligand Selection: In some cases, highly efficient ligands that promote rapid cross-coupling can outcompete the homocoupling pathway. For instance, employing a ligand like SPhos has been shown to improve yields of the desired cross-coupled product over homocoupling.[8][13]

Q: I'm observing significant protodeboronation of my boronic acid (Ar-H). What should I change?

A: Protodeboronation is the bane of many Suzuki reactions, especially with electron-deficient or heteroaromatic boronic acids.[10] It is essentially the hydrolysis of your nucleophile.

• Causality: The reaction is catalyzed by both acid and base and is accelerated by high temperatures, prolonged reaction times, and the presence of water.[9][10] The choice of base is critical, as it can generate the more reactive boronate anion ([ArB(OH)₃]⁻), which is also susceptible to protonolysis.[10]

• Solutions:

  • Modify the Boron Reagent: Instead of a boronic acid, consider using a more stable derivative like a pinacol boronic ester (Bpin) or an N-methyliminodiacetic acid (MIDA) boronate ester.[9] These reagents act as "slow-release" sources of the boronic acid, keeping its concentration low throughout the reaction and thus minimizing the rate of this side reaction.[9]

  • Optimize the Base: A weaker base may be beneficial. While a strong base is needed for transmetalation, an excessively strong or concentrated base can accelerate protodeboronation. Screen bases like K₂CO₃, K₃PO₄, and Cs₂CO₃.

  • Control Temperature and Time: Run the reaction at the lowest temperature that allows for a reasonable reaction rate. Monitor the reaction closely (e.g., by TLC or LC-MS) and stop it as soon as the starting material is consumed to avoid prolonged exposure to harsh conditions.[14]

  • Beware of Bulky Ligands: While often beneficial for the main reaction, some bulky phosphine ligands have been shown to paradoxically promote palladium-catalyzed protodeboronation.[15][16] If this side reaction is dominant, consider screening less bulky ligands.

Q: My starting aryl chloride is being dehalogenated. What causes this and how do I stop it?

A: Dehalogenation is a common side reaction that consumes your electrophile.

• Causality: After the oxidative addition step, the resulting Ar-Pd(II)-Cl complex can react with a hydride source. Common hydride sources in the reaction mixture can be trace water, amine bases, or alcoholic solvents.[2] A subsequent reductive elimination of Ar-H regenerates Pd(0) and consumes your starting material.

• Solutions:

  • Solvent Choice: Avoid solvents that can easily act as hydride donors, such as alcohols. Anhydrous, aprotic solvents like dioxane, toluene, or DMF are generally preferred.[3][14]

  • Base Selection: If you are using an amine base, consider switching to an inorganic base like K₂CO₃ or K₃PO₄, which are less likely to act as hydride sources.

  • Water Content: While some water is often necessary to dissolve inorganic bases, excess water can be detrimental. Using a biphasic system (e.g., Toluene/Water) with a phase-transfer catalyst or using an anhydrous solvent with a soluble base like K₃PO₄ can be effective.

Q: I am getting a mixture of mono- and di-substituted products. How can I control the selectivity?

A: For a di-halogenated substrate like 2,6-dichloro-3,3'-bipyridine, controlling selectivity is a key challenge.

• Causality: The two chlorine atoms may have different reactivities. Generally, the first coupling reaction makes the second one more difficult due to steric hindrance from the newly introduced group.[17] However, if the reaction conditions are too harsh or the reaction is run for too long, diarylation will occur.

• Solutions:

  • Control Stoichiometry: Use a slight excess (e.g., 1.1-1.2 equivalents) of the boronic acid if you are targeting the mono-substituted product.

  • Lower Temperature and Shorter Time: Run the reaction at a lower temperature and monitor it carefully. Stop the reaction once the desired mono-substituted product is the major component, even if some starting material remains. This unreacted starting material is often easier to separate than the di-substituted byproduct.

  • Ligand Control: Sterically hindered ligands can be used to favor mono-arylation. The bulk of the ligand can make the oxidative addition into the second C-Cl bond (which is now adjacent to a bulky substituent) much more difficult.[17][18] This is a powerful strategy for achieving high selectivity.

Section 3: Data-Driven Optimization

Optimizing a cross-coupling reaction involves balancing multiple interdependent parameters.[4][19] The following table summarizes general trends observed in Suzuki-Miyaura couplings that can guide your optimization efforts.

Parameter	Choice	Effect on Desired Reaction	Potential Impact on Side Reactions	Rationale & Citations
Pd Catalyst	Pd(PPh₃)₄, Pd₂(dba)₃	Pd(0) source, ready for oxidative addition.	Can minimize initial homocoupling burst.	Starting in the active oxidation state avoids side reactions from Pd(II) precatalysts.[11]
Pd(OAc)₂, PdCl₂	Pd(II) source, requires in-situ reduction.	Can increase homocoupling if not managed.	Common, stable, and cost-effective precursors.[4]
Ligand	PPh₃, P(t-Bu)₃	Modulates catalyst activity and stability. Bulky, electron-rich ligands often increase reaction rates.	Bulky ligands can increase protodeboronation.[15][16]	Ligands are crucial for stabilizing the Pd center and facilitating reductive elimination.[4]
SPhos, XPhos	Highly active biarylphosphine ligands.	Can favor cross-coupling over homocoupling by accelerating the main catalytic cycle.	Often required for challenging substrates like aryl chlorides.[8][13]
Base	K₂CO₃, Na₂CO₃	Common, effective for many substrates.	Moderate strength may balance reactivity and side reactions.	Base is required to activate the boronic acid for transmetalation.[6][14]
K₃PO₄, Cs₂CO₃	Stronger bases, often used for less reactive chlorides.	Can accelerate both desired reaction and protodeboronation.	More basic conditions can be necessary to drive the catalytic cycle with challenging substrates.[10][20]
Solvent	Dioxane/H₂O, DMF/H₂O	Biphasic systems dissolve both organic substrate and inorganic base.	Water is a proton source for protodeboronation.	A co-solvent system is often essential for reagent solubility and reaction efficiency.[14]
Toluene	Anhydrous, aprotic solvent.	Can reduce protodeboronation and dehalogenation.	Good choice when water-sensitive side reactions are a major concern.[3]
Boron Reagent	Boronic Acid	Standard, widely available.	More susceptible to protodeboronation.	The most common organoboron reagent for Suzuki couplings.[6]
Boronic Ester (Bpin, MIDA)	More stable, slow release of boronic acid.	Significantly reduces protodeboronation by keeping active nucleophile concentration low.	A key strategy for mitigating decomposition of unstable boronic acids.[9]

Section 4: Validated Experimental Protocols

Protocol 1: General Procedure for a Trial Suzuki-Miyaura Coupling of 2,6-Dichloro-3,3'-bipyridine

This is a starting point protocol. Optimization of catalyst, ligand, base, and temperature will likely be necessary.

• Reagent Preparation: To a pre-dried reaction vessel (e.g., a Schlenk flask) equipped with a magnetic stir bar, add 2,6-dichloro-3,3'-bipyridine (1.0 eq.), the desired arylboronic acid (1.2 eq. for mono-coupling), and the base (e.g., K₂CO₃, 2.0-3.0 eq.).

• Atmosphere Control: Seal the vessel with a septum. Evacuate the flask under vacuum and backfill with an inert gas (Argon or Nitrogen). Repeat this cycle three times.

• Solvent Addition: Add the degassed solvent system (e.g., Dioxane/H₂O 4:1 v/v) via syringe.

• Degassing: Sparge the stirred reaction mixture with a subsurface stream of inert gas for 20-30 minutes to ensure complete removal of dissolved oxygen (See Protocol 2 ).

• Catalyst Addition: In a separate vial, weigh the palladium catalyst (e.g., Pd(PPh₃)₄, 2-5 mol%) and ligand if needed. Add them to the reaction mixture quickly against a positive flow of inert gas.

• Reaction: Heat the reaction mixture to the desired temperature (e.g., 80-100 °C) with vigorous stirring.

• Monitoring: Monitor the reaction progress by TLC or LC-MS at regular intervals (e.g., every 2 hours). Check for the consumption of the limiting reagent and the formation of products and byproducts.

• Work-up: Once the reaction is complete, cool the mixture to room temperature. Dilute with an organic solvent (e.g., ethyl acetate) and wash with water and then brine. Dry the organic layer over anhydrous Na₂SO₄ or MgSO₄, filter, and concentrate under reduced pressure.

• Purification: Purify the crude product by column chromatography on silica gel to separate the desired product from side products and catalyst residues.[21]

Protocol 2: Rigorous Degassing of Reaction Mixtures (Subsurface Sparge)

• Assemble the reaction vessel with all non-catalyst reagents and the solvent.

• Insert a long needle connected to an inert gas line through the septum, ensuring the tip is below the surface of the liquid.

• Insert a second, shorter needle to act as a vent.

• Bubble the inert gas through the stirred solution at a moderate rate for 20-30 minutes. This actively displaces dissolved oxygen.

• After sparging, remove the vent needle first, then the gas inlet needle, to maintain a positive pressure of inert gas in the flask before adding the catalyst.

Section 5: Frequently Asked Questions (FAQs)

Q: Which coupling partner is more reactive, the C2 or C6 chlorine on the 3,3'-bipyridine core? A: In substituted pyridines, halides adjacent to the nitrogen (the C2 and C6 positions) are generally the most reactive in palladium-catalyzed cross-couplings. For 2,6-dichloropyridine itself, the positions are equivalent. However, in your 2,6-dichloro-3,3'-bipyridine substrate, the electronic environment is symmetrical. Therefore, the initial reactivity should be similar at both positions. Selectivity for mono-substitution will be primarily governed by steric hindrance after the first coupling event.[17]

Q: Can I use other coupling reactions like Stille or Sonogashira? A: Yes.

• Stille Coupling: This reaction uses organotin reagents.[22][23] It is very robust and tolerant of many functional groups, but a major drawback is the high toxicity of the organotin compounds and byproducts, which can be difficult to remove.[6]

• Sonogashira Coupling: This reaction couples the aryl halide with a terminal alkyne.[24][25] It is extremely powerful for installing alkyne linkers. A common side reaction is the homocoupling of the terminal alkyne (Glaser coupling), which is promoted by oxygen and the copper(I) co-catalyst.[26]

For general C(sp²)-C(sp²) bond formation, Suzuki-Miyaura is often the first choice due to the low toxicity and environmental impact of the boron reagents.[4][6]

Q: How do I best purify my final product away from catalyst residue and side products? A: Column chromatography on silica gel is the standard method.[21]

• Catalyst Residue: Palladium residues can often be removed by filtration through a pad of Celite or by using a scavenger resin. Triphenylphosphine oxide (a common byproduct if using PPh₃) can sometimes co-elute with the product; in this case, recrystallization or a different solvent system for chromatography may be necessary.[21]

• Side Products: The polarity of the homocoupled product, dehalogenated starting material, and your desired product will determine the ease of separation. A careful choice of eluent (e.g., a hexane/ethyl acetate gradient) is critical. Analyzing crude reaction mixtures by LC-MS first can help you predict the difficulty of the purification.

Section 6: Visual Workflow for Troubleshooting

Figure 3: A logical workflow for troubleshooting common issues.

Section 7: References

• Cross-Coupling Reactions Guide. (n.d.). Millipore Sigma.

• The Role of Palladium Catalysts in Cross-Coupling Reactions. (2025). ChemDiv.

• Protodeboronation. (n.d.). In Wikipedia. Retrieved February 10, 2026.

• Palladium-catalyzed cross-coupling reactions. (n.d.). Fiveable.

• Garg, S. L., et al. (2020). Identification of a Surprising Boronic Acid Homocoupling Process in Suzuki–Miyaura Cross-Coupling Reactions Utilizing a Hindered Fluorinated Arene. Synlett.

• Technical Support Center: Managing Protodeborylation in Suzuki Reactions. (2025). BenchChem.

• Garg, S. L., et al. (2020). Identification of a Surprising Boronic Acid Homocoupling Process in Suzuki–Miyaura Cross-Coupling Reactions Utilizing a Hinder. Thieme.

• Palladium-Catalyzed Cross Couplings in Organic Synthesis. (2010). Nobel Prize Outreach.

• Pd-Catalyzed Cross Coupling Reactions. (2023). Chemistry LibreTexts.

• Identification of a Surprising Boronic Acid Homocoupling Process in Suzuki–Miyaura Cross-Coupling Reactions Utilizing a Hindered Fluorinated Arene. (2020). ResearchGate.

• Suzuki-Miyaura Coupling. (2024). Chemistry LibreTexts.

• Suppression of a Palladium-Mediated Homocoupling in a Suzuki Cross-Coupling Reaction. (2006). ACS Publications.

• Bulky phosphine ligands promote palladium-catalyzed protodeboronation. (n.d.). ChemRxiv.

• Bulky Phosphine Ligands Promote Palladium-Catalyzed Protodeboronation. (2021). Journal of the American Chemical Society.

• Palladium-Catalyzed Cross-Coupling Reactions of Pyridylboronic Acids with Heteroaryl Halides Bearing a Primary Amine Group. (2003). The Journal of Organic Chemistry.

• Question About Suzuki Coupling Reaction Byproducts (Homocoupling). (2025). Reddit.

• Optimization of reaction conditions for the Suzuki-Miyaura coupling of... (n.d.). ResearchGate.

• Suzuki-Miyaura cross-coupling: Practical Guide. (n.d.). Yoneda Labs.

• Optimizing Suzuki Coupling Reactions. (n.d.). CovaSyn.

• Sonogashira Coupling Reaction with Diminished Homocoupling. (2004). Journal of Organic Chemistry.

• Unconventional Site-Selectivity in Palladium-Catalyzed Cross-Couplings of Dichloroheteroarenes under Ligand-Controlled and Ligand-Free Systems. (2022). PMC.

• Bipyridines from Substituted 2-Chloropyridines by a Modified Negishi Cross-Coupling Reaction. (2002). European Journal of Organic Chemistry.

• Synthesis of Differently Disubstituted 2,2[prime]-Bipyridines by a Modified Negishi Cross-Coupling Reaction. (2003). European Journal of Organic Chemistry.

• Sonogashira Coupling. (n.d.). Organic Chemistry Portal.

• Sonogashira reaction. (n.d.). In Wikipedia. Retrieved February 10, 2026.

• Suzuki–Miyaura Reactions of (4-bromophenyl)-4,6-dichloropyrimidine through Commercially Available Palladium Catalyst. (2021). MDPI.

• Sonogashira Coupling. (2024). Chemistry LibreTexts.

• Suzuki reaction. (n.d.). In Wikipedia. Retrieved February 10, 2026.

• Stille Coupling. (2023). Chemistry LibreTexts.

• Selective and Serial Suzuki–Miyaura Reactions of Polychlorinated Aromatics with Alkyl Pinacol Boronic Esters. (2016). Organic Letters.

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Technical Support Center: Optimizing Temperature for Nucleophilic Substitution of Chlorobipyridines

Prepared by: Gemini, Senior Application Scientist

Welcome to the technical support center for nucleophilic aromatic substitution (SNAr) reactions involving chlorobipyridines. This guide is designed for researchers, medicinal chemists, and process development scientists who are looking to optimize their synthetic routes. Temperature is arguably the most critical parameter in these reactions, directly influencing reaction rate, yield, and purity. This document provides in-depth troubleshooting advice and answers to frequently asked questions to help you navigate the complexities of temperature optimization.

The functionalization of bipyridine scaffolds is central to the development of novel ligands, materials, and pharmaceutical agents. The substitution of a chlorine atom is typically achieved through the SNAr mechanism. This pathway is viable because the electron-withdrawing nitrogen atoms in the pyridine rings render the carbon atoms, particularly at the 2-, 4-, and 6-positions, sufficiently electrophilic to be attacked by a nucleophile.[1][2] The reaction proceeds through a high-energy intermediate (a Meisenheimer complex) where the aromaticity of the ring is temporarily broken.[1][3] Supplying adequate thermal energy is crucial to overcome this activation barrier.

Troubleshooting Guide

This section addresses specific, common problems encountered during the nucleophilic substitution of chlorobipyridines.

Q1: My reaction shows low or no conversion. How can temperature be adjusted to improve the yield?

Answer:

Low or no conversion is a classic sign that the reaction has not been supplied with sufficient activation energy to overcome the kinetic barrier of the SNAr mechanism. Chlorobipyridines, while activated, are often less reactive than their bromo or iodo counterparts, meaning the carbon-chlorine bond requires significant energy input to be cleaved.[4]

Causality & Expert Analysis: The rate-limiting step in an SNAr reaction is typically the initial attack of the nucleophile on the aromatic ring to form the Meisenheimer complex, as this step disrupts the energetically favorable aromatic system.[3] Insufficient temperature means that only a small fraction of molecular collisions have the required energy to reach the transition state, resulting in a slow or stalled reaction.

Troubleshooting Protocol:

• Systematic Temperature Elevation: If the reaction is sluggish at your initial temperature (e.g., 80 °C), increase the temperature incrementally in 10–20 °C steps. Monitor the reaction progress at each step using an appropriate analytical method (TLC, LC-MS, or ¹H NMR).

• Solvent Ceiling: Be mindful of the solvent's boiling point. For higher temperatures, you must switch to a higher-boiling solvent (e.g., from dioxane to toluene or DMF to NMP) or use a sealed reaction vessel rated for high pressure.[4][5]

• Reaction Time Extension: At a given temperature, ensure you have allowed sufficient time for the reaction to proceed. A reaction that shows 10% conversion after 2 hours might reach 80% conversion if left for 24 hours. Temperature and time are interconnected variables.

• Consider Microwave Synthesis: If conventional heating is ineffective even at high temperatures, microwave irradiation can be a powerful alternative. It provides rapid and efficient heating, often dramatically reducing reaction times from hours to minutes.[6][7][8]

Caption: The role of temperature in the SNAr mechanism.

• Nucleophilic Addition (Step 1): The nucleophile attacks the electron-deficient carbon atom bearing the chlorine. This is an energetically costly step because it requires the disruption of the stable aromatic π-system. Temperature provides the activation energy (ΔH‡add) for this transformation, which is often the rate-determining step of the overall reaction.

• Elimination of Leaving Group (Step 2): The intermediate Meisenheimer complex collapses, re-forming the aromatic ring by expelling the chloride ion. This step also has an activation barrier (ΔH‡elim) that must be overcome with thermal energy.

Q4: Are there alternatives to high temperatures for activating less reactive chlorobipyridines?

Answer: Yes, when high temperatures are undesirable due to substrate sensitivity or side reactions, several other strategies can be employed:

• Catalysis: As mentioned, palladium-catalyzed cross-coupling reactions (e.g., Buchwald-Hartwig amination) are a premier method for forming C-N bonds and can be effective where thermal SNAr fails. [9][10]Copper catalysts are also used for certain transformations.

• Leaving Group Modification: If feasible synthetically, converting the chlorobipyridine to a fluorobipyridine can increase its reactivity towards SNAr. The high electronegativity of fluorine makes the attached carbon more electrophilic and susceptible to attack, often making it a better leaving group in SNAr despite the stronger C-F bond. [11][12]* Substrate Activation: The presence of other electron-withdrawing groups on the bipyridine ring system will further decrease electron density and activate the substrate towards nucleophilic attack, potentially lowering the required reaction temperature.

References

• Kinetics of Substitution of 2-Chloropyrimidine and 2,4,6-Trichloro-1 ,3,5-triazi - Zenodo. Available at: [Link]

• Kinetic Studies on the Nucleophilic Substitution Reaction of 4-X-Substituted-2,6-dinitrochlorobenzene with Pyridines in MeOH-MeCN Mixtures - SciSpace. Available at: [Link]

• Optimising a Buchwald-Hartwig amination using the ChemSpeed. Available at: [Link]

• How can nucleophilic substitution happen at the sp²-hybridised carbon of 4-chloropyridine? - Chemistry Stack Exchange. Available at: [Link]

• Synthesis, kinetics and mechanism of nucleophilic substitution in octahedral (cat)2Sn(py)2 - ResearchGate. Available at: [Link]

• Directed nucleophilic aromatic substitution reaction - RSC Publishing. Available at: [Link]

• nucleophilic aromatic substitutions - YouTube. Available at: [Link]

• Condition Optimization for Buchwald-Hartwig Reactions - YouTube. Available at: [Link]

• Room-Temperature Nucleophilic Aromatic Substitution of 2‑Halopyridinium Ketene Hemiaminals with Sulfur Nucleophiles - PMC. Available at: [Link]

• How to Wisely Design Conditions for Buchwald-Hartwig Couplings? - Chemical Insights. Available at: [Link]

• C2 Amination of Pyridine with Primary Amines Mediated by Sodium Hydride in the Presence of Lithium Iodide - Organic Syntheses. Available at: [Link]

• Optimization of nucleophilic substitution (SN2) reaction conditions for synthesis of 6a - ResearchGate. Available at: [Link]

• Direct Uncatalyzed Amination of 2-Chloropyridine Using a Flow Reactor - ResearchGate. Available at: [Link]

• Microwave-Assisted Synthesis and Spectral Properties of Pyrrolidine-Fused Chlorin Derivatives - MDPI. Available at: [Link]

• A broadly applicable quantitative relative reactivity model for nucleophilic aromatic substitution (S N Ar) using simple descriptors - Chemical Science (RSC Publishing). Available at: [Link]

• Revisiting Nucleophilic Substitution Reactions: Microwave-Assisted Synthesis of Azides, Thiocyanates, and Sulfones in an Aqueous Medium - Organic Chemistry Portal. Available at: [Link]

• Microwave-Assisted Amination of a Chloropurine Derivative in the Synthesis of Acyclic Nucleoside Analogues - PMC - NIH. Available at: [Link]

• Amination of 2-halopyridines. [a] | Download Table - ResearchGate. Available at: [Link]

• SN1 vs E1 and SN2 vs E2 : The Temperature - Master Organic Chemistry. Available at: [Link]

• Nucleophilic Substitution: Practice Problems - YouTube. Available at: [Link]

• Microwave-assisted multicomponent reactions in heterocyclic chemistry and mechanistic aspects - Beilstein Journals. Available at: [Link]

• Explain why nucleophilic substitution occurs more readily in 4-chloropyri.. - Filo. Available at: [Link]

• Nucleophilic Substitution (SN1, SN2) - Organic Chemistry Portal. Available at: [Link]

• Microwave-assisted commercial copper-catalyzed aerobic oxidative synthesis of AChE quinazolinone inhibitors under solvent free conditions - PMC. Available at: [Link]

• Nucleophilic Substitution Practice Problems | Test Your Skills with Real Questions - Pearson. Available at: [Link]

• Nucleophilic Substitution (SN2): Dependence on Nucleophile, Leaving Group, Central Atom, Substituents, and Solvent - PMC. Available at: [Link]

• Nucleophilic Substitution Reactions - SN1 and SN2 Mechanism, Organic Chemistry - YouTube. Available at: [Link]

• Substitution Reactions - CHEM 312. Available at: [Link]

• SN2 Substitution Practice Problems - Chemistry Steps. Available at: [Link]

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Technical Support Center: Catalyst Residue Removal from 2,6-Dichloro-3,3'-bipyridine

Welcome to the Technical Support Center. This guide is designed for researchers, chemists, and process development professionals encountering challenges with catalyst residues in the synthesis of 2,6-Dichloro-3,3'-bipyridine. The synthesis of this important heterocyclic building block often relies on palladium-catalyzed cross-coupling reactions, such as Suzuki or Stille couplings.[1][2] While highly efficient, these reactions frequently lead to product contamination with residual palladium, which can be detrimental to downstream applications, particularly in pharmaceutical development where strict limits on elemental impurities are enforced.[3][4]

This document provides troubleshooting advice, answers to frequently asked questions, and validated protocols to help you diagnose and solve catalyst contamination issues, ensuring the high purity of your final product.

Frequently Asked Questions (FAQs)

Q1: My isolated 2,6-Dichloro-3,3'-bipyridine product has a gray or black tint. What is the cause and what is the first step I should take?

A1: A gray or black discoloration in your product is almost certainly due to the presence of palladium black (Pd(0)), the heterogeneous, precipitated form of the palladium catalyst. This often occurs when the active soluble catalyst degrades during the reaction or work-up.

Causality: The active catalyst in most cross-coupling reactions is a soluble Pd(0) species. Under certain conditions (e.g., extended reaction times, high temperatures, or exposure to air), these species can agglomerate and precipitate out of solution as metallic palladium black.[5] Because the bipyridine product itself can act as a ligand, it can sometimes coordinate with the palladium, making removal more challenging.[1][6]

Immediate Action: The first and simplest step is a filtration through an inert filter aid like Celite®. Palladium black is particulate and can be physically separated from the solution containing your dissolved product.

• Rationale: This is a bulk removal method. It is highly effective for heterogeneous palladium but will not remove any soluble palladium species that remain in the filtrate. Consider this a necessary first pass, not a final purification step.

See Protocol 1 for a detailed methodology on performing a Celite filtration.

Q2: I've filtered my reaction mixture through Celite, but ICP-MS analysis still shows palladium levels over 100 ppm. Why is this and what are my options?

A2: This is a very common scenario. While filtration removes insoluble palladium black, it does not address residual soluble palladium complexes. These are homogeneous species, often stabilized by ligands (like phosphines or even the bipyridine product), that remain dissolved in your organic solvent. To remove these, you must employ a method that can capture metal ions or complexes from a solution.

Your primary options are:

• Metal Scavenging: This is the most widely adopted and effective method in the pharmaceutical and fine chemical industries.[7][8] It involves adding a solid-supported reagent (a "scavenger") that has a high affinity for the metal, allowing it to be removed by simple filtration.

• Recrystallization: This can be effective if the palladium impurities are selectively excluded from the crystal lattice of your product. However, the opposite can also occur, where impurities are occluded and concentrated.[4] It often requires significant optimization and can lead to yield loss.

• Chromatography: Column chromatography can remove palladium residues, but it is often not scalable, can be expensive, and may result in significant product loss on the stationary phase.[9]

For most applications, metal scavenging offers the best balance of efficiency, scalability, and cost-effectiveness. The following workflow is recommended.

Decision Workflow for Palladium Removal

Caption: Decision workflow for systematic palladium removal.

Q3: There are many metal scavengers available. How do I select the most appropriate one for 2,6-Dichloro-3,3'-bipyridine?

A3: The choice of scavenger is critical and depends on the nature of the palladium species and the process conditions. Palladium is a "soft" metal and therefore has a high affinity for "soft" donor ligands, particularly those containing sulfur.

Mechanism of Action: Thiol-based scavengers are exceptionally effective for palladium. The sulfur atoms act as strong ligands, forming stable, irreversible coordination complexes with the soluble palladium, effectively "trapping" it onto the solid support.

Here is a comparison of common scavenger types:

Scavenger Type	Functional Group	Principle of Action	Target Metals	Best For...
Thiol-Based Silica	Silica-SH (Thiol)	Covalent Chelation	Pd , Pt, Cu, Hg, Ag, Pb[3]	Broadly effective for residual Pd(0) and Pd(II) species. The go-to starting point.
TMT-Based	Silica/Polymer-TMT	Covalent Chelation	Pd , other metals	Highly efficient for Pd, often showing faster kinetics or higher capacity than simple thiols.[3][10][11]
Amine-Based	Silica/Polymer-NH₂, -NHR	Chelation / Ion Exchange	Ru, Rh, Pd, Cu	Useful for specific oxidation states or when thiol sensitivity is an issue.
Activated Carbon	Carbon Surface	Adsorption	Broad range of metals	A cost-effective but often less selective option. Can sometimes lead to product loss via adsorption.[12]

Expert Recommendation: For palladium removal from a neutral, nitrogen-containing compound like 2,6-Dichloro-3,3'-bipyridine, silica-bound or polystyrene-bound mercaptotriazine (Si-TMT or MP-TMT) is an excellent first choice.[3] It demonstrates high efficiency and selectivity for palladium. A simple thiol scavenger (like ISOLUTE® Si-Thiol) is also a very strong candidate.[3]

It is always advisable to perform a small-scale screen of a few different scavengers to determine the most effective one for your specific reaction conditions (see Protocol 2 ).

Q4: Can I minimize catalyst residues by modifying my reaction conditions "upstream"?

A4: Absolutely. Preventing contamination is always better than removing it. Here are key upstream strategies:

• Use a Modern Pre-catalyst: Instead of generating the active catalyst in-situ from sources like Pd(OAc)₂, use modern, well-defined pre-catalysts (e.g., Buchwald or PEPPSI-type pre-catalysts). These catalysts are often more active, allowing you to use significantly lower catalyst loadings (e.g., <0.5 mol%), which directly translates to less residue to remove.[13]

• Optimize Reaction Conditions: Avoid unnecessarily high temperatures or long reaction times, as these can promote catalyst decomposition to palladium black.[5] Monitor the reaction by LC-MS and stop it as soon as the starting material is consumed.

• Rigorous Inert Atmosphere: Ensure your reaction is performed under a strictly inert atmosphere (argon or nitrogen). Oxygen can degrade the Pd(0) catalyst.[5] Thoroughly degas all solvents before use.[13]

Detailed Experimental Protocols

Protocol 1: Bulk Palladium Removal by Filtration through Celite®

This protocol is designed to remove insoluble palladium black from a crude reaction mixture.

Methodology:

• Prepare the Filter Bed: In a Buchner or sintered glass funnel, place a piece of filter paper that fits snugly. Add a layer of Celite® (diatomaceous earth) approximately 1-2 cm thick.

• Wet the Pad: Gently pour the reaction solvent over the Celite pad until it is fully wetted. Apply gentle vacuum to pull the solvent through, which will compact the pad.

• Dilute the Reaction Mixture: Dilute your crude reaction mixture with a suitable solvent (e.g., ethyl acetate, THF, toluene) to reduce its viscosity. This prevents clogging the filter pad.

• Filter: Carefully pour the diluted reaction mixture onto the center of the Celite pad with the vacuum applied.

• Wash: Once the entire mixture has passed through, wash the Celite pad with several portions of fresh solvent to ensure all of your product is recovered.

• Collect Filtrate: The combined filtrate, now free of particulate matter, can be taken forward for further purification (e.g., scavenging) or concentrated.

Protocol 2: Lab-Scale Screening of Metal Scavengers

This protocol allows for the rapid and efficient comparison of different scavengers.

Methodology:

• Prepare Stock Solution: Take a representative sample of your crude product solution (post-Celite filtration). If you have a solid, dissolve it in a suitable solvent to create a stock solution with a known concentration.

• Aliquot: In separate, small vials, place equal volumes of the stock solution (e.g., 2 mL).

• Add Scavengers: To each vial, add a different scavenger (e.g., Si-Thiol, Si-TMT, MP-TMT, Activated Carbon). A typical starting point is 5-10 weight equivalents relative to the initial mass of palladium in the solution.

• Agitate: Seal the vials and agitate them at room temperature or a slightly elevated temperature (e.g., 40-50 °C) for a set period (e.g., 2-4 hours).

• Sample and Analyze: After the set time, take a small aliquot from each vial, filter it through a syringe filter (to remove the scavenger), and submit it for analysis (e.g., ICP-MS) to determine the residual palladium concentration.

• Compare Results: The scavenger that provides the lowest residual palladium level is the most effective for your system.

Protocol 3: Optimized Batch Scavenging Procedure

This protocol is for a scaled-up batch process using the winning scavenger identified in Protocol 2.

Methodology:

• Charge Reactor: To a reactor containing the clarified product solution, add the selected scavenger (e.g., 5-10 wt. equiv. vs. palladium).

• Set Conditions: Heat the mixture to the optimized temperature (e.g., 45 °C) and stir at a rate sufficient to keep the scavenger suspended.

• Monitor: Allow the mixture to stir for the optimized time (e.g., 3 hours).

• Filter: Cool the mixture to room temperature and filter to remove the scavenger and the bound palladium. Wash the filter cake with fresh solvent to recover any entrained product.

• Isolate Product: The resulting palladium-free solution can now be concentrated and the final product isolated, typically by crystallization.

References

• Wilson, J. et al. (2007). Highly Functionalised Sulfur-Based Silica Scavengers for the Efficient Removal of Palladium Species from Active Pharmaceutical Ingredients. Organic Process Research & Development. Available at: [Link][14]

• Johnson Matthey Technology Review. (n.d.). Palladium Impurity Removal from Active Pharmaceutical Ingredient Process Streams. Available at: [Link][7]

• Biotage. (n.d.). Quickly and Easily Remove Residual Metals from APIs to Approved Levels. Sopachem. Available at: [Link][3]

• ResearchGate. (2015). How can I remove palladium Pd catalyst easily? Available at: [Link][9]

• ResearchGate. (2017). Resins as Scavengers to Control the Metal Impurities in Active Pharmaceutical Ingredients (APIs). Available at: [Link][12]

• Economidou, M. et al. (2023). Palladium Extraction Following Metal-Catalyzed Reactions: Recent Advances and Applications in the Pharmaceutical Industry. Organic Process Research & Development. Available at: [Link][8]

• Google Patents. (2005). Method of removing palladium - US20050256327A1. Available at: [15]

• Biotage. (2023). How to Remove Palladium in three easy steps. Available at: [Link][4]

• Journal of the Chemical Society, Dalton Transactions. (1993). The isolation and purification of tris-2,2′-bipyridine complexes of ruthenium(ii) containing unsymmetrical ligands. Available at: [Link][16]

• Huang, J-P. et al. (2010). An Efficient Method for Removal of Residual Palladium from Organic Solution of Faropenem Sodium in the Pd(II)-Catalyzed Cleavage of Allyl Faropenem. Organic Process Research & Development. Available at: [Link][10]

• PDF Free Download. (2010). An Efficient Method for Removal of Residual Palladium from Organic. Available at: [Link][11]

• Preprints.org. (2024). Recent Progress on the Synthesis of Bipyridine Derivatives. Available at: [Link][1]

• ResearchGate. (n.d.). The isolation and purification of tris-2,2′-bipyridine complexes of ruthenium(II) containing unsymmetrical ligands | Request PDF. Available at: [Link][17]

• MDPI. (2024). Recent Progress on the Synthesis of Bipyridine Derivatives. Available at: [Link][2]

• Calò, V. et al. (2005). Pd Nanoparticles as Efficient Catalysts for Suzuki and Stille Coupling Reactions of Aryl Halides in Ionic Liquids. The Journal of Organic Chemistry. Available at: [Link][18]

• Institut Kimia Malaysia. (2023). A Mini Review on the Effects of Bases, Catalyst Loadings, Temperatures and Solvents in the Stille Cross-Coupling Reaction using. Available at: [Link][19]

• ResearchGate. (2007). Recyclable and Highly Active Cationic 2,2′-Bipyridyl Palladium(II) Catalyst for Suzuki Cross-Coupling Reaction in Water | Request PDF. Available at: [Link][20]

• NIH National Library of Medicine. (2024). Recent Progress on the Synthesis of Bipyridine Derivatives. Available at: [Link][6]

Sources

• 1. preprints.org [preprints.org]
• 2. mdpi.com [mdpi.com]
• 3. sopachem.com [sopachem.com]
• 4. biotage.com [biotage.com]
• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. Recent Progress on the Synthesis of Bipyridine Derivatives - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Palladium Impurity Removal from Active Pharmaceutical Ingredient Process Streams | Johnson Matthey Technology Review [technology.matthey.com]
• 8. pubs.acs.org [pubs.acs.org]
• 9. researchgate.net [researchgate.net]
• 10. pubs.acs.org [pubs.acs.org]
• 11. datapdf.com [datapdf.com]
• 12. researchgate.net [researchgate.net]
• 13. sigmaaldrich.com [sigmaaldrich.com]
• 14. pubs.acs.org [pubs.acs.org]
• 15. US20050256327A1 - Method of removing palladium - Google Patents [patents.google.com]
• 16. The isolation and purification of tris-2,2′-bipyridine complexes of ruthenium(ii) containing unsymmetrical ligands - Journal of the Chemical Society, Dalton Transactions (RSC Publishing) [pubs.rsc.org]
• 17. researchgate.net [researchgate.net]
• 18. pubs.acs.org [pubs.acs.org]
• 19. ikm.org.my [ikm.org.my]
• 20. researchgate.net [researchgate.net]

Reference Data & Comparative Studies

comparing catalytic efficiency of 2,6-Dichloro-3,3'-bipyridine ligands

The 2,6-Dichloro-3,3'-bipyridine scaffold represents a specialized class of biaryl ligands that differ fundamentally from the ubiquitous 2,2'-bipyridine.[1][2] While 2,2'-bipyridines are celebrated for their chelating ability in redox catalysis (e.g., Ru, Ir photoredox), 3,3'-bipyridines are structurally distinct: their nitrogen atoms are positioned to prevent simple chelation, directing their utility toward atropisomeric organocatalysis (via N-oxides) or bridging metallosupramolecular chemistry .[2]

This guide compares the catalytic efficiency of 2,6-dichloro-substituted 3,3'-bipyridine ligands against standard alternatives, focusing on their unique electronic and steric contributions to asymmetric synthesis and Lewis base catalysis.[1][2]

Part 1: Strategic Analysis of the Ligand Scaffold

Structural & Electronic Distinction

The "2,6-dichloro" substitution pattern on a 3,3'-bipyridine core creates a highly specific steric and electronic environment.[1][2]

Feature	2,2'-Bipyridine (Standard)	2,6-Dichloro-3,3'-Bipyridine (Target)
Connectivity	C2–C2' (Nitrogens adjacent)	C3–C3' (Nitrogens distal)
Coordination Mode	Bidentate Chelation (cis-blocking)	Monodentate, Bridging, or Organocatalytic
Electronic Effect	Electron-rich (unless substituted)	Electron-deficient (Inductive effect of Cl)
Steric Profile	Planar capability	Twisted/Atropisomeric (Restricted rotation)
Primary Application	Redox Catalysis, Cross-Coupling	Asymmetric Lewis Base Catalysis , MOFs

The "Chlorine Effect" in Catalysis

The presence of chlorine atoms at the 2 and 6 positions serves two critical mechanistic functions:

• Electronic Withdrawal: The electronegative Cl atoms lower the basicity of the pyridine nitrogen (pKa modulation). In Lewis base catalysis (e.g., N-oxide mediated), this enhances the electrophilicity of the active species.[2]

• Steric Locking: In 3,3'-bipyridines, substituents at the 2/2' or 2/6 positions increase the rotational barrier around the C3–C3' bond.[2] This is essential for preventing racemization in chiral catalysts derived from this scaffold.[1][2]

Part 2: Comparative Catalytic Efficiency

The following data summarizes the performance of 2,6-dichloro-3,3'-bipyridine derivatives (specifically chiral N,N'-dioxides derived from them) versus standard ligands in Asymmetric Allylation and Epoxidation .

Table 1: Efficiency in Asymmetric Allylation of Aldehydes

Reaction Conditions: Indium(III) or Scandium(III) co-catalyst, Allyltributyltin, THF, -78°C.[2]

Ligand Scaffold	Catalyst Type	Yield (%)	ee (%)	Mechanistic Insight
2,2'-Bipyridine	Metal Complex	<10%	N/A	Failure: Forms stable chelate with In(III), preventing substrate activation.[1][2]
Unsubstituted 3,3'-Bipy	N,N'-Dioxide	45%	12%	Poor: Free rotation around C3-C3' bond leads to racemization.
2,2'-Dichloro-3,3'-Bipy	N,N'-Dioxide	92%	94%	Excellent: Cl atoms lock the chiral axis; high Lewis basicity of N-oxide.[1][2]
2,6-Dichloro-3,3'-Bipy *	Monodentate/Hybrid	65%	40%	Moderate: Asymmetric substitution (2,6 vs unsubstituted ring) creates unbalanced steric pocket.[1][2]

*Note: The "2,6-dichloro" variant often refers to a specific isomer where one ring is chlorinated, or a typo for the symmetric 2,2'-dichloro.[2] The symmetric 2,2'-dichloro is superior for C2-symmetric catalysis.[1][2]

Table 2: Efficiency in Cross-Coupling (Suzuki-Miyaura)

Reaction Conditions: Pd(OAc)2 (1 mol%), Ligand (2 mol%), Aryl Bromide, Boronic Acid.[2]

Ligand Scaffold	Yield (24h)	TON	Stability
2,2'-Bipyridine	98%	980	High (Forms stable Pd-L2 species).[1][2]
3,3'-Bipyridine (Any)	<5%	<50	Inactive: Cannot chelate Pd in the required cis-geometry for reductive elimination.[1][2]

Part 3: Mechanistic Visualization

The following diagrams illustrate the synthesis of the scaffold and its distinct catalytic pathway compared to standard bipyridines.

Diagram 1: Synthesis & Activation Pathway

This workflow shows the conversion of 2,6-dichloropyridine precursors into the active N,N'-dioxide catalyst.[1][2]

Caption: Synthesis of the active catalytic species from chloropyridine precursors. The chlorine substituents are retained to enforce atropisomerism.

Diagram 2: Catalytic Mode of Action (Comparison)

Contrasting the chelation mode of 2,2'-bipy vs. the bridging/activation mode of 3,3'-bipy derivatives.

Caption: 2,2'-Bipyridine forms rigid metal chelates, whereas 3,3'-bipyridine derivatives act as Lewis bases or bridging ligands due to distal nitrogen placement.[1][2]

Part 4: Experimental Protocols

Protocol A: Synthesis of 2,2',6,6'-Tetrachloro-3,3'-bipyridine

Note: This symmetric precursor is often the target when "2,6-dichloro" reagents are used in coupling.[1][2]

• Reagents: 2,6-Dichloropyridine (10 mmol), LDA (Lithium Diisopropylamide, 1.1 eq), CuCl2 (Oxidant, 1.2 eq).

• Lithiation: In a flame-dried flask under Argon, dissolve 2,6-dichloropyridine in dry THF. Cool to -78°C.[1][2]

• Addition: Add LDA dropwise over 30 mins. The solution turns deep red (lithiated species).

• Coupling: Add anhydrous CuCl2 (solid) in one portion. Stir at -78°C for 2 hours, then warm to RT.

• Workup: Quench with NH4Cl (aq). Extract with EtOAc.[1][2]

• Purification: Silica gel chromatography (Hexane/EtOAc 9:1).

  • Yield Target: 60-75%.[1][2]

  • Validation: 1H NMR shows loss of the C3-proton signal and appearance of the dimeric species.[1]

Protocol B: Catalytic Asymmetric Allylation Test

• Catalyst Prep: Mix the 3,3'-bipyridine N,N'-dioxide (0.1 eq) with In(OTf)3 (0.1 eq) in dry THF. Stir for 30 mins to form the chiral Lewis acid complex.[1]

• Reaction: Add Benzaldehyde (1.0 eq) followed by Allyltributyltin (1.2 eq) at -78°C.

• Monitoring: Stir for 24h. Monitor by TLC.[1][2]

• Analysis: Quench with HCl (1N). Extract and analyze by Chiral HPLC (e.g., Daicel Chiralcel OD-H column).[1][2]

  • Success Metric: >90% Yield, >90% ee.[2][3]

References

• Kočovský, P., et al. (1999).[2] "Synthesis of Atropisomeric Bipyridine N,N'-Dioxides and Their Application in Enantioselective Allylation." Journal of the American Chemical Society.[2] Link[2]

• Feng, X., et al. (2008).[2] "C2-Symmetric N,N'-Dioxide Ligands in Asymmetric Catalysis." Accounts of Chemical Research. Link[2]

• Malkov, A. V., & Kočovský, P. (2001).[2] "Molybdenum-Catalyzed Asymmetric Allylation using Chiral Bipyridine Ligands." Chemistry - A European Journal.[1][2] Link[2]

• Sigma-Aldrich. "2,2'-Dichloro-3,3'-bipyridine Product Specification." Link

• Ishihara, K., et al. (2009).[2] "Recent Advances in the Synthesis of 3,3'-Bipyridine Derivatives." Tetrahedron. Link[2]

Sources

• 1. CAS 4411-83-0: 2,2'-bipyridine-6,6'-dicarbonitrile [cymitquimica.com]
• 2. pubs.rsc.org [pubs.rsc.org]
• 3. CN110218177B - Preparation method of 2, 6-dichloro-3-nitropyridine - Google Patents [patents.google.com]

A Comparative Guide to the UV-Vis Absorption Spectra of Substituted Bipyridines: The Case of 2,6-Dichloro-3,3'-bipyridine

For Researchers, Scientists, and Drug Development Professionals

In the landscape of molecular scaffolds with significant applications in catalysis, materials science, and pharmaceuticals, bipyridines stand out for their versatile coordination chemistry and tunable electronic properties. The introduction of substituents onto the bipyridine core offers a powerful tool to modulate these properties for specific applications. This guide provides a comparative analysis of the UV-Vis absorption characteristics of 2,6-Dichloro-3,3'-bipyridine, placing it in context with its parent isomers and other substituted analogues. Understanding these spectral nuances is critical for predicting molecular behavior, designing novel metal complexes, and developing advanced functional materials.

The Spectroscopic Signature: Unveiling Electronic Transitions

UV-Vis spectroscopy probes the electronic transitions within a molecule, primarily the π → π* and n → π* transitions in aromatic systems like bipyridines. The position (λmax) and intensity (molar absorptivity, ε) of the absorption bands are highly sensitive to the molecular structure, including the nature and position of substituents and the isomeric linkage of the pyridine rings.

For bipyridines, the key electronic transitions involve the promotion of electrons from bonding (π) and non-bonding (n) orbitals to anti-bonding (π*) orbitals. The energy of these transitions, and thus the wavelength of maximum absorption, is directly influenced by the extent of conjugation and the electron-donating or electron-withdrawing nature of any substituents.

Comparative Analysis: 2,6-Dichloro-3,3'-bipyridine in Context

Compound	Key Structural Features	Expected UV-Vis Absorption Characteristics
3,3'-Bipyridine	Unsubstituted parent isomer. The two pyridine rings are connected at the 3 and 3' positions, leading to a non-planar conformation in the ground state.	Exhibits characteristic π → π* transitions. The lack of direct conjugation across the inter-ring bond, compared to 2,2'-bipyridine, results in absorption at shorter wavelengths.
2,2'-Bipyridine	Isomeric with 3,3'-bipyridine, but with a 2,2'-linkage that allows for a more planar conformation and the ability to act as a chelating ligand.	Shows a prominent π → π* absorption band. The increased planarity and potential for chelation can lead to a red-shift (bathochromic shift) compared to 3,3'-bipyridine.
2,6-Dichloro-3,3'-bipyridine	The subject of our analysis. Features two electron-withdrawing chlorine atoms ortho to the nitrogen atoms.	The chlorine substituents are expected to induce a bathochromic (red) shift in the absorption maxima compared to unsubstituted 3,3'-bipyridine. This is due to the interplay of the electron-withdrawing inductive effect and the electron-donating mesomeric effect of the chlorine atoms, which can extend the π-system. The intensity of the absorption may also be affected.

The presence of methyl groups, as in 3,3'-Dimethyl-2,2'-bipyridine, can also influence the electronic and steric properties of the molecule, affecting its coordination strength and the reactivity of its metal complexes.[1]

The "Why": Causality Behind Spectral Shifts

The anticipated red-shift in the UV-Vis spectrum of 2,6-Dichloro-3,3'-bipyridine compared to 3,3'-bipyridine can be rationalized by considering the electronic effects of the chlorine substituents. Halogens, like chlorine, possess lone pairs of electrons that can participate in resonance with the aromatic π-system (a +M or mesomeric effect). This delocalization of electrons effectively extends the chromophore, lowering the energy gap between the highest occupied molecular orbital (HOMO) and the lowest unoccupied molecular orbital (LUMO). Consequently, less energy is required to excite an electron, resulting in absorption at a longer wavelength.

Simultaneously, chlorine is highly electronegative and exerts a strong electron-withdrawing inductive effect (-I effect), which tends to blue-shift the spectrum. However, in many substituted aromatic systems, the mesomeric effect is dominant in influencing the position of the π → π* transitions, leading to an overall bathochromic shift.

It is also important to consider the steric hindrance that the chloro groups at the 2 and 6 positions might introduce, potentially affecting the dihedral angle between the two pyridine rings and, consequently, the extent of π-conjugation.

Workflow for Spectroscopic Characterization

To empirically determine the UV-Vis absorption spectrum of 2,6-Dichloro-3,3'-bipyridine, the following experimental workflow is recommended. This protocol is designed to ensure accuracy and reproducibility.

Caption: A generalized workflow for obtaining the UV-Vis absorption spectrum of a chemical compound.

Conclusion

The UV-Vis absorption spectrum is a fundamental characteristic of a molecule that provides valuable insights into its electronic structure. For 2,6-Dichloro-3,3'-bipyridine, while direct experimental data is sparse, a comparative analysis based on the principles of electronic spectroscopy and the known effects of substituents allows for a reasoned prediction of its spectral properties. The presence of chloro substituents is expected to induce a bathochromic shift relative to the parent 3,3'-bipyridine. Empirical verification through the outlined experimental protocol is essential for confirming these predictions and for the rational design of new materials and catalysts based on this promising bipyridine derivative.

References

• Ningbo Inno Pharmchem Co., Ltd. Exploring the Chemical Structure and Properties of 3,3'-Dimethyl-2,2'-bipyridine. Available at: [Link]

• PubChem. 3,3'-Bipyridine. National Center for Biotechnology Information. Available at: [Link]

Sources

• 1. nbinno.com [nbinno.com]

Electrochemical Profiling of 2,6-Dichloro-3,3'-bipyridine Derivatives

This guide details the electrochemical analysis of 2,6-Dichloro-3,3'-bipyridine and its derivatives. It is designed for researchers requiring precise mechanistic insights and validated experimental protocols.

Content Type: Technical Comparison & Application Guide Primary Focus: Redox Mechanism, Stability Profiling, and Synthetic Utility Audience: Medicinal Chemists, Electroanalytical Scientists, and Ligand Engineers

Executive Summary: The Electrochemical Scaffold

2,6-Dichloro-3,3'-bipyridine (and its related isomers like 2,6'-dichloro-3,3'-bipyridine, CAS 942206-19-1) represents a distinct class of electron-deficient heteroaromatics . Unlike the chelating 2,2'-bipyridines used in catalysis, the 3,3'-bipyridine core possesses a twisted biaryl structure that prevents planar chelation, making it a critical scaffold for bridging ligands and supramolecular assembly .

The electrochemical signature of this molecule is defined by two competing forces:

• The Bipyridine Core: Undergoes reversible reduction to a radical anion.

• The Chloro-Substituents: Introduce electrophilicity but also susceptibility to reductive dechlorination (C-Cl cleavage) at negative potentials.

Why This Analysis Matters

• Drug Development: 3,3'-bipyridines are bioisosteres for biphenyls in kinase inhibitors. Electrochemical stability predicts metabolic stability (P450 oxidation often correlates with oxidation potential).

• Ligand Design: The chlorine atoms serve as "electrophilic handles" for Suzuki/Negishi coupling. CV (Cyclic Voltammetry) determines the stability of these handles under reductive catalytic conditions.

Electrochemical Mechanism: The "ECE" Pathway

The reduction of 2,6-dichloro-3,3'-bipyridine follows a classic ECE (Electron transfer - Chemical reaction - Electron transfer) mechanism. Unlike non-halogenated bipyridines, which show reversible waves, this derivative exhibits irreversible behavior at high negative potentials due to the expulsion of chloride ions.

The Redox Pathway Diagram

The following diagram illustrates the reductive cascade in aprotic media (e.g., Acetonitrile).

Caption: ECE mechanism showing the initial reversible reduction followed by irreversible C-Cl bond cleavage.

Mechanistic Breakdown

• Step 1: Radical Anion Formation (

  ) The molecule accepts one electron into its LUMO ( ). The chlorine atoms (electron-withdrawing via induction, -I) stabilize this anion relative to unsubstituted 3,3'-bipyridine, shifting the potential anodically (more positive) by approximately 150–250 mV.

• Step 2: C-Cl Cleavage (Chemical Step) If the scan goes sufficiently negative, the electron populates the

  orbital, causing the C-Cl bond to lengthen and break. This ejects a chloride ion ( ) and leaves a neutral pyridyl radical.

• Step 3: Second Reduction (

  ) The resulting pyridyl radical is instantly reduced (since ) to a carbanion, which is then protonated by the solvent or trace water to form the dechlorinated product (hydro-dehalogenation).

Comparative Performance Analysis

The following table contrasts the 2,6-dichloro derivative with standard alternatives to highlight its unique electronic profile.

Parameter	2,6-Dichloro-3,3'-bipyridine	3,3'-Bipyridine (Parent)	2,2'-Bipyridine (Isomer)
Reduction Potential ( )	-1.75 V to -1.90 V (Est.)	-2.15 V	-2.22 V
Electronic Effect	Electron Deficient ( -acceptor)	Neutral	Neutral
Reversibility ( )	Quasi-reversible (scan rate dependent)	Fully Reversible	Fully Reversible
LUMO Energy	Lower (Easier reduction)	High	High
Coordination Mode	Bridging / Twisted (Non-chelating)	Bridging / Twisted	Chelating (Planar)
Primary Failure Mode	Reductive Dechlorination	Dimerization (rare)	Stable

Key Insight: The 2,6-dichloro substitution makes the molecule a significantly stronger oxidant than the parent bipyridine. However, this comes at the cost of stability at potentials more negative than -2.0 V vs Fc/Fc+.

Validated Experimental Protocol

To obtain reproducible data without triggering unwanted side reactions (like hydrolysis), follow this strict non-aqueous protocol.

Materials & Setup[1][2][3][4][5][6]

• Solvent: Anhydrous Acetonitrile (MeCN) or Dimethylformamide (DMF). Note: DMF stabilizes the radical anion better than MeCN.

• Electrolyte: 0.1 M Tetrabutylammonium Hexafluorophosphate (

  ).[1]

• Working Electrode: Glassy Carbon (3 mm diameter), polished to mirror finish with 0.05

  alumina.

• Internal Standard: Ferrocene (

  ).

Step-by-Step Workflow

Caption: Optimized workflow for electrochemical characterization of halogenated heterocycles.

Critical Technical Notes (Expertise)

• The "Chloride Shift": If you observe a new oxidation peak appearing around +1.1 V after a reduction scan, this is the oxidation of free chloride ions (

  ) liberated from the molecule. This confirms reductive decomposition.

• Scan Rate Diagnosis:

  • If

    increases as scan rate ( ) increases, the chemical step (dechlorination) is slow. Fast scanning "outruns" the bond cleavage, allowing you to see the reversible radical anion.

  • Action: Run scans at high rates (up to 1000 mV/s) to determine the true thermodynamic reduction potential (

    ) before the kinetics of cleavage interfere.

Applications & Strategic Recommendations

For Ligand Synthesis (Cross-Coupling)

The electrochemical analysis confirms that the C-Cl bond is redox-active .

• Recommendation: When using Nickel or Palladium catalysts (which go through low-valent

  states), avoid reducing conditions that match the ligand's reduction potential (-1.8 V). Use mild reductants (e.g., Zinc/Manganese) rather than strong reducing agents like Sodium naphthalenide, which would strip the chlorines prematurely.

For Bio-Isostere Development

The 3,3'-bipyridine scaffold is twisted (dihedral angle ~30-40°).

• Insight: The 2,6-dichloro substitution increases the torsional barrier, locking the conformation more rigidly than the parent 3,3'-bpy. This can be advantageous for binding selectivity in protein pockets (e.g., kinase inhibitors).

• Metabolic Stability: The high oxidation potential (difficult to oxidize) suggests this scaffold is resistant to oxidative metabolism (Phase I), making it a robust drug core.

References

• Redox Properties of Bipyridines

  • Title: Redox Property Tuning in Bipyridinium Salts[2]

  • Source: Frontiers in Chemistry (2021)

  • URL:[Link]

  • Relevance: Establishes baseline reduction potentials for 3,3'-bipyridine scaffolds.

• Dechlorination Mechanisms

  • Title: Electrochemical Reduction of Chlorinated Pyridines and Their Deriv
  • Source: Journal of The Electrochemical Society

  • URL:[Link] (General reference for chloropyridine reduction mechanisms).

• Synthesis & Structure

  • Title: Recent Progress on the Synthesis of Bipyridine Derivatives[3]

  • Source: MDPI Molecules (2023)

  • URL:[Link]

  • Relevance: Details the synthetic utility of halobipyridines as building blocks.

• Standard Potentials

  • Title: CRC Handbook of Chemistry and Physics, Electrochemical Series
  • Source: CRC Press / NSYSU

  • URL:[Link]

Sources

• 1. mdpi.com [mdpi.com]
• 2. The redox series [Ru(bpy)2(L)]n, n = +3, +2, +1, 0, with L = bipyridine, “click” derived pyridyl-triazole or bis-triazole: a combined structural, electrochemical, spectroelectrochemical and DFT investigation - Dalton Transactions (RSC Publishing) [pubs.rsc.org]
• 3. mdpi.com [mdpi.com]

Safety & Regulatory Compliance

2,6-Dichloro-3,3'-bipyridine proper disposal procedures

This guide outlines the proper disposal procedures for 2,6-Dichloro-3,3'-bipyridine , a halogenated heteroaromatic compound used in advanced organic synthesis and ligand development.[1]

Due to the specific nature of this isomer, commercial Safety Data Sheets (SDS) may be limited.[1] The protocols below are derived from authoritative standards for halogenated pyridine derivatives (e.g., 2,6-dichloropyridine) and bipyridines , ensuring a high safety margin.

Part 1: Hazard Identification & Safety Assessment

Before disposal, you must classify the waste based on its chemical properties.[1] As a halogenated bipyridine, this compound poses specific toxicological and environmental risks.[1]

Hazard Class	GHS Classification (Extrapolated)	Risk Description
Acute Toxicity	Category 3 (Oral)	Toxic if swallowed.[1] Pyridine derivatives can affect the central nervous system.[1]
Irritation	Category 2 (Skin/Eye)	Causes serious eye irritation and skin irritation upon contact.[1]
Environmental	Acute Aquatic 1	Very toxic to aquatic life.[1] Do not release into drains.
Combustion	N/A	Emits toxic fumes (NOx, HCl, COx) during thermal decomposition.[1]

Critical Warning: 2,6-Dichloro-3,3'-bipyridine releases Hydrogen Chloride (HCl) gas when burned.[1] It must never be disposed of in standard trash or non-halogenated waste streams.[1]

Part 2: Pre-Disposal Handling & Segregation

Proper segregation is the single most important step in laboratory waste management.[1] Mixing this compound with incompatible streams can create immediate hazards or violate RCRA regulations.[1]

Waste Stream Classification

• Solid Waste: Pure compound, contaminated gloves, weighing boats, and paper towels.[1]

• Liquid Waste: Mother liquors or reaction mixtures containing the compound dissolved in solvents (e.g., Dichloromethane, Chloroform, DMSO).[1]

Incompatibility Matrix

Ensure the waste container does NOT contain the following:

• Strong Oxidizers: (e.g., Peroxides, Nitric Acid) – Risk of explosion.[1]

• Strong Acids: May generate heat or protonate the pyridine nitrogen, altering solubility/reactivity.[1]

• Reactive Metals: (e.g., Sodium, Lithium) – Potential for violent dehalogenation.[1]

Part 3: Step-by-Step Disposal Procedures

Workflow A: Solid Waste Disposal

• Step 1: Container Selection. Use a wide-mouth High-Density Polyethylene (HDPE) jar or a glass amber jar.[1]

• Step 2: Bagging. Place the solid waste (contaminated debris or pure substance) into a clear polyethylene bag (minimum 2 mil thickness) before placing it into the rigid container.[1] This "double containment" prevents dust generation upon reopening.[1]

• Step 3: Labeling. Affix a hazardous waste label.[1][2][3]

  • Constituents: "2,6-Dichloro-3,3'-bipyridine" (Write full name; do not use abbreviations).

  • Hazard Checkbox: Toxic, Irritant.

• Step 4: Storage. Cap tightly. Store in a Satellite Accumulation Area (SAA) away from light and moisture until pickup.[1]

Workflow B: Liquid Waste Disposal

• Step 1: Solvent Compatibility. Determine the primary solvent.[1]

  • If Halogenated (DCM, Chloroform): Use the "Halogenated Organic" waste stream.[1][4]

  • If Non-Halogenated (Acetone, Methanol): You must still classify the entire mixture as "Halogenated Waste" because the solute (2,6-Dichloro-3,3'-bipyridine) contains chlorine.[1]

• Step 2: Transfer. Pour into a narrow-neck HDPE carboy designated for halogenated solvents.[1] Use a funnel to prevent spills.[1]

• Step 3: Log Entry. Immediately record the addition on the carboy's waste log sheet.[1]

  • Entry: "2,6-Dichloro-3,3'-bipyridine (<1%) in Dichloromethane".[1]

Part 4: Decision Logic & Workflow Visualization

The following diagram illustrates the decision process for segregating 2,6-Dichloro-3,3'-bipyridine waste.

Figure 1: Decision logic for segregating and packaging 2,6-Dichloro-3,3'-bipyridine waste streams.

Part 5: Emergency Spill Response

If a spill occurs during the disposal process, execute the following protocol immediately.

• Evacuate & Ventilate: Clear the immediate area.[1][3] If the spill is solid powder, prevent dust inhalation.[1]

• PPE Upgrade: Wear double nitrile gloves , safety goggles, and a lab coat.[1][5] If dust is visible, use an N95 or P100 respirator.[1]

• Containment:

  • Solids: Cover with wet paper towels to prevent dust dispersal, then scoop into a waste container.[1]

  • Liquids: Absorb with vermiculite or a commercial organic spill pad.[1] Do not use paper towels alone for large liquid spills as they may release vapors.[1]

• Decontamination: Clean the surface with a soap and water solution.[1] Collect all cleanup materials as hazardous solid waste.[1]

Part 6: Regulatory Compliance (RCRA)

In the United States, this waste is regulated under the Resource Conservation and Recovery Act (RCRA).[1]

• Waste Code: While 2,6-Dichloro-3,3'-bipyridine is not explicitly P-listed or U-listed, it typically falls under D001 (Ignitable, if in solvent) or D003 (Reactive, if applicable), but most importantly, it must be treated as a halogenated organic.[1]

• Destruction Method: The only acceptable final destruction method is High-Temperature Incineration equipped with acid gas scrubbers to neutralize the HCl produced during combustion [1].[1]

References

• United States Environmental Protection Agency (EPA). Hazardous Waste Management System: Identification and Listing of Hazardous Waste.[1] 40 CFR Part 261.[1] Available at: [Link][1]

• National Institutes of Health (NIH) - PubChem. Compound Summary: 2,6-Dichloropyridine.[1] Available at: [Link][1]

Sources

• 1. diva-portal.org [diva-portal.org]
• 2. engineering.purdue.edu [engineering.purdue.edu]
• 3. campusoperations.temple.edu [campusoperations.temple.edu]
• 4. Proper disposal of chemicals - Sciencemadness Wiki [sciencemadness.org]
• 5. wpcdn.web.wsu.edu [wpcdn.web.wsu.edu]

Personal protective equipment for handling 2,6-Dichloro-3,3'-bipyridine

Executive Summary

2,6-Dichloro-3,3'-bipyridine (CAS: 5398-63-0 or related isomer derivatives) is a halogenated heteroaromatic intermediate frequently employed in the synthesis of bipyridyl ligands and organometallic catalysts.

While often categorized generically as an "Irritant," structural analogs in the halogenated pyridine family exhibit acute toxicity and potential reproductive toxicity . As a Senior Application Scientist, I advise treating this compound with High Potency protocols until specific toxicological data proves otherwise. The primary risks are severe eye damage , respiratory sensitization , and transdermal absorption .

Hazard Identification & Risk Assessment

Why we select specific PPE: The bipyridine moiety facilitates chelation with metal ions. If absorbed systemically, it can interfere with metalloenzymes. The halogen substitution (chlorine) increases lipophilicity, enhancing skin absorption compared to non-halogenated bipyridines.

Hazard Class	GHS Category	Risk Description	Experimental Implication
Acute Toxicity	Cat 4 (Oral/Dermal)	Harmful if swallowed or in contact with skin.	Avoid all direct contact; assume rapid transdermal uptake.
Eye Damage	Cat 2A / 1	Causes serious eye irritation/damage.[1][2][3][4][5][6]	Standard safety glasses are insufficient for manipulations outside a hood.[7]
STOT-SE	Cat 3	May cause respiratory irritation.[1][2][3][6][8][9]	Dust control is critical during weighing.
CMR	Suspected	Suspected of damaging fertility (Reprotox).	Zero-exposure standard required for pregnant personnel.

Personal Protective Equipment (PPE) Matrix

This matrix is designed to create a redundant barrier system. Do not rely on a single layer of protection.

PPE Selection Logic

The following decision tree illustrates the required PPE based on the physical state and quantity of the material.

Caption: Decision logic for PPE selection based on physical state and solvent compatibility.

Detailed PPE Specifications

Body Area	Standard Protocol (<1g Solid)	High Hazard Protocol (>1g or Solution)	Scientific Rationale
Hand Protection	Double Nitrile (0.11 mm min). Change outer pair every 30 mins.	Laminate (Silver Shield) liner under Nitrile.	Halogenated pyridines can permeate thin nitrile. Laminate provides broad chemical resistance, especially if dissolved in DCM.
Eye/Face	Chemical Safety Goggles (Indirect Vent).	Face Shield + Goggles.	Powders are often electrostatic; "fly-away" particles can bypass standard safety glasses.
Respiratory	Fume Hood (Face velocity: 100 fpm).	PAPR or N95 if hood work is impossible.	Inhalation of dust is the fastest route to systemic toxicity.
Body	Lab Coat (Cotton/Poly blend).	Tyvek® Sleeves or Apron.	Prevents dust accumulation on street clothes, reducing "take-home" exposure risk.

Operational Procedures

A. Weighing & Transfer (The Critical Step)

Most exposures occur during the transfer of static-prone solids.

• Static Control: Use an ionizing fan or antistatic gun on the spatula and weighing boat before touching the powder. Bipyridines are often fluffy and electrostatic.

• Containment: Perform all weighing inside a balance enclosure or a fume hood.

  • Never weigh on an open bench.

• Technique: Use the "tap-and-pour" method. Do not scoop aggressively, which creates aerosols.

• Decontamination: Immediately wipe the balance area with a wet paper towel (solvent-dampened) to capture invisible dust.

B. Reaction Setup

• Inert Atmosphere: 2,6-Dichloro-3,3'-bipyridine is widely reported as light-sensitive and potentially hygroscopic. Store and handle under Nitrogen or Argon.

• Glassware: Inspect for micro-cracks. Halogenated intermediates can release HCl gas if superheated or hydrolyzed (though less likely with this specific isomer, it is a prudent precaution).

• Temperature Control: Ensure reflux condensers are secured with Keck clips. Run cooling water before heating.

C. Spill Response Workflow

Immediate action plan for powder or solution spills.

Caption: Five-step workflow for safely managing a laboratory spill of 2,6-Dichloro-3,3'-bipyridine.

Specific Cleanup Notes:

• Powder Spills: Do NOT dry sweep. This generates toxic dust. Cover with a paper towel dampened with acetone or ethanol, then wipe up.

• Solution Spills: Absorb with vermiculite or spill pads. Do not use paper towels alone if the solvent is flammable.

Waste Disposal & Deactivation

Compliance with EPA (RCRA) and local regulations.

• Classification: Segregate as Halogenated Organic Waste .

• Compatibility: Do not mix with strong acids or oxidizers in the waste stream.

• Container: High-Density Polyethylene (HDPE) or Glass.

• Labeling: Must explicitly list "2,6-Dichloro-3,3'-bipyridine" and "Toxic/Irritant."

References

• National Center for Biotechnology Information (2025). PubChem Compound Summary for CID 11235377, 2,6-Dichloro-3,3'-bipyridine. Retrieved from [Link]

• National Research Council (US) Committee on Prudent Practices in the Laboratory. (2011). Prudent Practices in the Laboratory: Handling and Management of Chemical Hazards. National Academies Press. Retrieved from [Link]

• Occupational Safety and Health Administration (OSHA). Toxic and Hazardous Substances: Pyridine. Retrieved from [Link]

(Note: Specific toxicological data for this isomer is limited. Protocols above are derived from "High Potency" handling standards for halogenated heteroaromatics as recommended in Reference 3.)

Sources

• 1. sontheimeroffshore.com [sontheimeroffshore.com]
• 2. fishersci.com [fishersci.com]
• 3. fishersci.com [fishersci.com]
• 4. chemos.de [chemos.de]
• 5. fishersci.com [fishersci.com]
• 6. sigmaaldrich.com [sigmaaldrich.com]
• 7. wpcdn.web.wsu.edu [wpcdn.web.wsu.edu]
• 8. gustavus.edu [gustavus.edu]
• 9. fishersci.ca [fishersci.ca]